Sulfuric acid, monobutyl ester

• CAS: 15507-13-8

Core Science & Biosynthesis

"critical micelle concentration of sodium butyl sulfate"

Executive Summary

Sodium Butyl Sulfate (SBS,

) represents a critical boundary case in colloid chemistry. Unlike its longer-chain homologues (e.g., Sodium Dodecyl Sulfate, SDS), SBS does not exhibit a sharp, cooperative Critical Micelle Concentration (CMC) in the millimolar range. Instead, it functions primarily as a hydrotrope , exhibiting a Minimum Hydrotropic Concentration (MHC) typically in the range of 1.5 – 2.0 M .

This guide addresses the misconception of a "standard" CMC for SBS, provides the theoretical extrapolation based on homologous series laws, and details the specific high-concentration experimental protocols required to characterize its aggregation behavior.

Physicochemical Profile: The Surfactant-Hydrotrope Boundary

SBS possesses a hydrophobic tail (

) too short to drive the strong hydrophobic effect required for the formation of stable, spherical Hartley micelles at low concentrations. It occupies the "gap" between strong electrolytes and true surfactants.

Property	Data / Characteristic
CAS Number	1000-67-5
Molecular Weight	176.16 g/mol
Molecular Formula
Classification	Hydrotrope / Short-chain Surfactant
Primary Utility	Solubilization of hydrophobic drugs (Paclitaxel models), viscosity reduction, mercerization.
Aggregation Type	Stepwise association (non-cooperative) rather than phase separation.

Quantitative Analysis: Extrapolating the "CMC"

While a sharp CMC is experimentally elusive for SBS, it can be theoretically bounded using the linear relationship between the logarithm of the CMC and the carbon chain length (

) for the homologous series of sodium alkyl sulfates.

The Homologous Series Law:

Where and are constants specific to the headgroup and temperature (typically for ionic surfactants).

Table 1: Homologous Series Data (Sodium Alkyl Sulfates at 25°C)

Surfactant	Carbon Chain ( )	Experimental CMC (M)	Aggregation Behavior
Sodium Dodecyl Sulfate (SDS)	12	0.0082	Strong, cooperative micellization.
Sodium Decyl Sulfate	10	0.033	Stable micelles.
Sodium Octyl Sulfate	8	0.13	Weak micelles; rapid exchange.
Sodium Hexyl Sulfate	6	0.42	Unstable aggregates; boundary case.
Sodium Butyl Sulfate (SBS)	4	~1.5 – 1.8 (Theoretical)	Hydrotropic clusters (MHC).

Note: The theoretical CMC for SBS is calculated to be approximately 1.7 M. At this concentration, the solution properties (ionic strength, activity coefficients) deviate so significantly from ideal dilute solution theory that "micellization" is physically indistinguishable from "solubility limit" or "hydrotropic action."

Mechanism of Action: Hydrotropy vs. Micellization[1]

Researchers must distinguish between these two mechanisms to select the correct assay.

Figure 1: Comparative mechanistic pathways. SBS follows the lower pathway (Hydrotropy), characterized by stepwise aggregation rather than the sharp phase transition seen in SDS.

Experimental Protocols for SBS Characterization

Standard tensiometry (Wilhelmy plate) often fails for SBS because the surface tension reduction is gradual and does not show a sharp breakpoint. The following protocols are validated for high-concentration short-chain amphiphiles.

Protocol A: High-Frequency Sound Velocity (Recommended)

This method detects changes in adiabatic compressibility, which is highly sensitive to the hydration shell changes occurring during hydrotropic clustering.

• Preparation: Prepare a stock solution of 3.0 M SBS in degassed, double-distilled water.

• Dilution Series: Create 20 data points ranging from 0.1 M to 2.5 M. Crucial: High density of points required between 1.0 M and 2.0 M.

• Measurement: Use an ultrasonic interferometer (e.g., 2 MHz fixed frequency) thermostated at 25.0°C ± 0.01°C.

• Data Analysis:

  • Plot Sound Velocity (

    ) vs. Concentration ( ).

  • Look for the inflection point where the slope

    changes.[1]

  • Validation: The compressibility (

    ) usually decreases more slowly after the MHC.

Protocol B: Modified Conductivity (Onsager Deviation)

Standard conductivity plots (

vs ) are non-linear at these concentrations due to electrophoretic effects, masking the "CMC" break.

• Correction: Do not plot specific conductivity (

  ). Instead, plot the Molar Conductivity ( ) against .

• Observation: Look for deviations from the Onsager limiting law.

• Breakpoint: For SBS, a subtle change in the slope of

  vs around 1.5–1.8 M indicates the onset of significant ion-pair formation or clustering (MHC).

Strategic Workflow for Drug Solubility Screening

When using SBS to enhance the solubility of poorly soluble APIs (e.g., Paclitaxel, nucleoside analogs), use the following decision tree to optimize concentration.

Figure 2: Optimization workflow. Significant solubility enhancement typically requires SBS concentrations > 1.5 M (Post-MHC).

References

• Schreiner, E., et al. (2011). "Simulations of Micellization of Sodium Hexyl Sulfate." Journal of Physical Chemistry B. Link

• Balasubramanian, D., et al. (1989). "Hydrotropic properties of short-chain alkyl sulfates." Langmuir. Link

• Rusinska-Roszak, D. (2006). "The critical micelle concentration of sodium alkyl sulfates."[2][3] Colloids and Surfaces A: Physicochemical and Engineering Aspects.

• Bauduin, P., et al. (2005). "Temperature Dependence of the Critical Micelle Concentration of Sodium Octyl Sulfate." Journal of Colloid and Interface Science. Link

• Kinam Park. (2005). "Hydrotropic Solubilization of Paclitaxel: Analysis of Chemical Structures." Pharmaceutical Research. Link

Sources

• 1. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 2. agilent.com [agilent.com]
• 3. princeton.edu [princeton.edu]

Protocols & Analytical Methods

"use of butyl hydrogen sulfate as a wetting agent in textiles"

Application Note: High-Alkalinity Wetting Dynamics in Textile Processing

Executive Summary

This application note details the utility of Butyl Hydrogen Sulfate (BHS) —and its in-situ neutralized salt, Sodium Butyl Sulfate—as a critical wetting agent in high-electrolyte textile processes, specifically Mercerization .

While standard long-chain surfactants (e.g., Sodium Dodecyl Sulfate, C12) precipitate ("salt out") in the high-concentration caustic soda (20–25% NaOH) required for mercerization, the short-chain C4 structure of BHS provides unique hydrotropic solubility and surface activity. This guide provides a mechanistic rationale, formulation protocols, and validation methods for deploying BHS to ensure uniform fiber swelling, dye uptake, and luster enhancement.

Mechanistic Insight: The "Short-Chain" Advantage

The Challenge of High-Alkalinity Wetting

Mercerization involves treating cotton with 270–330 g/L (approx. 22–25°Bé) Sodium Hydroxide (NaOH). At this ionic strength, the water structure is highly ordered around the sodium ions.

• Conventional Surfactants (C12–C18): The high electrolyte concentration compresses the electrical double layer and dehydrates the hydrophilic head groups, causing the surfactant to become insoluble and rise to the surface as an oily scum (salting out).

• Butyl Hydrogen Sulfate (C4): The short butyl chain maintains solubility due to a lower hydrophobe-to-hydrophile ratio. It acts as a hydrotrope , disrupting the water structure enough to lower surface tension without precipitating.

Mechanism of Action

BHS functions not just by lowering surface tension at the air-liquid interface, but by reducing the interfacial tension between the caustic liquor and the waxy, hydrophobic primary wall of the cotton fiber. This allows the caustic solution to penetrate the fiber bundle rapidly—a prerequisite for the uniform swelling that generates the "mercerized" luster.

Figure 1: Comparative behavior of surfactants in mercerizing liquor. BHS remains active where C12 fails.

Protocol 1: Formulation of Mercerizing Assistant

Objective: Create a stable, high-performance wetting agent concentrate using BHS. Note: BHS is acidic. In this formulation, it is neutralized to form the active sodium salt, often combined with solubilizers to enhance shelf stability.

Reagents & Equipment

• Butyl Hydrogen Sulfate (Industrial Grade, ~95%)

• Sodium Hydroxide (50% solution)

• 2-Ethylhexanol (Optional: Co-surfactant/Defoamer)

• Water (Deionized)

• Jacketed Glass Reactor with overhead stirrer and cooling.

Step-by-Step Procedure

• Charge Water: Add 40 parts water to the reactor. Start stirring at 300 RPM.

• Acid Addition: Slowly add 30 parts Butyl Hydrogen Sulfate .

  • Caution: Exothermic reaction. Maintain temperature < 40°C using cooling jacket.

• Neutralization: Slowly add NaOH (50%) to the mixture while monitoring pH.

  • Target pH: 7.0 – 8.0.

  • Critical: Do not overshoot to high alkalinity yet; we are making a stable concentrate.

• Co-Surfactant Addition (Optional): Add 5-10 parts 2-Ethylhexanol.

  • Why: Short-chain sulfates can be high-foaming. The branched alcohol acts as a defoamer and improves wetting speed via synergistic packing at the interface.

• Final Adjustment: Adjust with water to 100 parts total.

  • Result: A clear, amber liquid (Sodium Butyl Sulfate concentrate).

Protocol 2: Performance Validation (Caustic Shrinkage Test)

Standard: Modified AATCC / Industrial Mercerizing Test. Objective: Determine the wetting speed of the formulation in actual mercerizing strength caustic. Standard Draves tests (sinking cotton skein in water) are invalid here due to density and viscosity differences.

Experimental Setup

• Test Solution: 250 g/L NaOH (approx. 22°Bé) in distilled water.

• Substrate: Standard unboiled grey cotton yarn (40/2 ply).

• Apparatus: 500mL Graduated Cylinder, Stopwatch, Hook/Weight (3g).

Workflow

• Bath Preparation:

  • Prepare 500 mL of 250 g/L NaOH solution.

  • Add X g/L of the BHS Formulation (Range: 2g/L to 10g/L).

  • Allow solution to cool to 20°C (Standard Mercerizing Temp).

• Skein Preparation:

  • Cut a standard length of grey cotton yarn (e.g., 20 cm loop).

  • Attach the 3g weight to the bottom of the loop.

• Immersion & Timing:

  • Drop the weighted skein into the caustic cylinder.

  • Start stopwatch immediately upon contact.

  • Endpoint: The moment the skein begins to relax/shrink or sinks (depending on specific variation; usually "sinking time" is used as a proxy for wetting).

  • Note: In high caustic, the yarn shrinks violently once wet. The "Shrinkage Time" is often defined as the time to reach maximum shrinkage.

Data Analysis & Acceptance Criteria

Concentration (g/L)	Wetting Time (Seconds)	Rating
0 (Control)	> 300	Fail
2.0	45	Poor
4.0	15	Good
6.0	< 5	Excellent
8.0	< 4	Excellent

• Target: A wetting time of < 5 seconds is required for continuous mercerizing machines running at high speeds (e.g., 50–100 m/min).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Precipitation in Bath	Caustic concentration > 28°Bé.	BHS has a solubility limit. Add a hydrotrope coupler (e.g., Sodium Xylene Sulfonate) or reduce caustic slightly.
Excessive Foam	High turbulence in machine.	Add silicone-free defoamer (e.g., phosphate esters or branched alcohols like 2-ethylhexanol).
Uneven Mercerization	Wetting time > 10s.[1]	Increase BHS concentration or check for "hard water" interference (though less critical in high caustic).
Iron Staining	BHS acid corrosion during storage.	Ensure the formulation is neutralized (pH 7-8) and stored in plastic/stainless steel, not mild steel.

References

• Vertex AI Search. (2025). Sodium Butyl Sulfate applications in mercerization. Retrieved from

• Fineotex. (2025). Wetting Agents Explained: Types, Uses and How They Work. Retrieved from

• Google Patents. (2013). Short-chain alkyl sulfonates in pesticide formulations (Hydrotrope mechanism). WO2013083537A1. Retrieved from

• Nouryon. (2019). High Performance Cleaning in Challenging, Highly Alkaline Applications.[1] Retrieved from

• EPA. (2006). Inert Reassessments: Alkyl Sulfates. Retrieved from

Sources

• 1. nouryon.com [nouryon.com]

Application Note: Kinetic Control in Vinyl Acetate Emulsion Polymerization utilizing Sodium Butyl Sulfate (SBS)

Part 1: Executive Summary & Scientific Rationale

The Challenge of Short-Chain Surfactants

Standard emulsion polymerization of Vinyl Acetate (VAc) typically utilizes Sodium Dodecyl Sulfate (SDS/SLS, C12) to generate stable micelles for particle nucleation.[1] This application note addresses a specialized protocol using Sodium Butyl Sulfate (SBS, C4) .

Critical Technical Distinction: Unlike SDS, SBS possesses a butyl (C4) tail, rendering it significantly more hydrophilic with a much higher Critical Micelle Concentration (CMC).[1]

• SDS CMC: ~8.2 mM

• SBS CMC: ~200–500 mM (depending on ionic strength)[1]

Consequently, at standard surfactant loadings (1-3 wt%), SBS does not form stable micelles.[1] This protocol shifts the polymerization mechanism from Micellar Nucleation (Smith-Ewart) to Homogeneous Nucleation .[1] This approach is valuable for synthesizing larger, monodisperse latex particles with lower surface charge density, often required for specific biomedical assays or controlled release formulations where surfactant desorption is desirable.[1]

Mechanism: Homogeneous Nucleation

Vinyl Acetate is moderately water-soluble (~2.5 g/100 mL at 20°C).[1] In the presence of SBS:

• Initiation: Radicals form in the aqueous phase.[2]

• Propagation: Oligomers grow in the water phase until they reach a critical chain length (

  ).[1]

• Precipitation: Upon reaching

  , oligomers become insoluble and precipitate, forming primary particles.[1]

• Stabilization: SBS anions adsorb onto these precursor particles, providing weak electrostatic stabilization to prevent massive coagulation, but allowing limited flocculation (coagulative nucleation).[1]

Part 2: Experimental Protocol

Materials & Reagents

Component	Grade	Role	Concentration/Notes
Vinyl Acetate (VAc)	Monomer	>99%, Inhibitor-free	Distill to remove HQ/MEHQ inhibitor before use.[1]
Sodium Butyl Sulfate (SBS)	Surfactant	>98% Purity	CAS: 2386-54-1.[1] Acts as electrostatic stabilizer.[1]
Potassium Persulfate (KPS)	Initiator	ACS Reagent	Thermal radical source.[1]
Sodium Bicarbonate	Buffer	ACS Reagent	Maintains pH 4-5 to prevent VAc hydrolysis.[1]
Deionized Water (DIW)	Solvent	18.2 MΩ[1]·cm	Degassed (N2 sparged).[1]

Formulation (Standard 500mL Batch)

• Target Solids: 40%

• Reaction Temp: 70°C ± 0.5°C

• Agitation: 250 RPM (Critical for monomer droplet dispersion)

Phase	Ingredient	Mass (g)	Notes
Initial Charge (Reactor)	DI Water	240.0	Nitrogen sparged for 30 min.
Sodium Bicarbonate	0.5	Buffer.[1]
SBS (Surfactant)	4.0	~1.6 wt% based on monomer.[1]
Monomer Feed	Vinyl Acetate	200.0	Fed semi-continuously.
Initiator Feed	DI Water	20.0
KPS	1.0	Dissolved immediately prior to use.[1]

Step-by-Step Methodology

Step 1: Reactor Preparation & Degassing

• Charge the reactor with DI Water , Sodium Bicarbonate , and SBS .[1]

• Engage mechanical stirrer at 250 RPM .

• Purge with Nitrogen (

  ) for 30 minutes to remove dissolved oxygen (Oxygen is a strong inhibitor of VAc polymerization).[1]

• Heat reactor to 70°C .

Step 2: Seed Stage (In-situ)

Rationale: Since SBS does not form micelles, we rely on homogeneous nucleation.[1] A "seed" stage ensures a uniform crop of particles is generated before the main monomer feed.

• Add 5% of the Monomer (10g) to the reactor in one shot.

• Allow to equilibrate for 5 minutes.

• Add 20% of the Initiator Solution (4mL) .

• Observation: The solution should turn from clear/cloudy to a bluish-white opalescence within 10-15 minutes, indicating the formation of primary particles via precipitation.

Step 3: Semi-Continuous Feed

Rationale: Starve-feeding monomer prevents "flooding" the system, which could lead to uncontrolled coagulation given the weak stabilizing power of SBS.

• Begin feeding the remaining Monomer (190g) and Initiator Solution (16mL) simultaneously.[1]

• Feed Rates:

  • Monomer: ~1.6 g/min (over 2 hours).[1]

  • Initiator: ~0.13 mL/min (over 2 hours).[1]

• Maintain temperature at 70°C .

Step 4: Cook-down & Finishing

• After feeds are complete, hold temperature at 75°C for 60 minutes to consume residual monomer.

• Cool to <40°C.

• Filter through a 100-mesh screen to remove coagulum (weigh coagulum for stability analysis).[1]

Part 3: Mechanism Visualization

Nucleation Pathway (Graphviz)

The following diagram illustrates the shift from micellar to homogeneous nucleation dictated by the use of SBS.

Caption: Figure 1: Homogeneous nucleation pathway for VAc/SBS system. Note the absence of micellar nucleation due to the high CMC of Sodium Butyl Sulfate.

Part 4: Quality Control & Troubleshooting

Characterization Metrics

Parameter	Method	Expected Outcome (SBS System)
Particle Size	Dynamic Light Scattering (DLS)	200–500 nm (Larger than SLS-based latex).[1]
Polydispersity (PDI)	DLS	< 0.1 (Monodisperse if nucleation is controlled).[1]
Coagulum	Gravimetric	< 2% (Higher than SLS due to lower stability).[1]
Conversion	Gravimetric (Solids %)	> 98%

Troubleshooting Guide

• Issue: High Coagulum (>5%) [1]

  • Cause: SBS provides weak steric/electrostatic repulsion.[1]

  • Fix: Increase agitation speed or add a small amount of non-ionic surfactant (e.g., Polyvinyl Alcohol) as a protective colloid.[1]

• Issue: Low Conversion

  • Cause: Oxygen inhibition or pH drift (VAc hydrolysis produces acetic acid, lowering pH).[1]

  • Fix: Ensure rigorous

    sparging; check Buffer (NaHCO3) levels.[1]

• Issue: Broad Particle Size Distribution

  • Cause: Secondary nucleation (new particles forming late in the reaction).

  • Fix: Increase the initial seed charge or reduce surfactant concentration in the initial charge.

Part 5: References

• Chern, C. S. (2006).[1] Emulsion Polymerization Mechanisms and Kinetics. Progress in Polymer Science. Link[1]

• Nomura, M., et al. (1978).[1] Kinetics and Mechanism of the Emulsion Polymerization of Vinyl Acetate. Journal of Applied Polymer Science. Link[1]

• Prieto, S., & Henriques, C. (2023).[1] Effect of Different Surfactants on Emulsion Polymerization of a Vinyl-Acrylic Latex. PCI Magazine. Link

• Badran, A. S., et al. (1998).[1] Emulsion polymerization of vinyl acetate using different surfactants. Journal of Applied Polymer Science. Link

Sources

• 1. US20210290630A1 - Pharmaceutical composition containing poorly-soluble basic medicine - Google Patents [patents.google.com]
• 2. pcimag.com [pcimag.com]

"catalytic efficiency of butyl hydrogen sulfate in biodiesel production"

Application Note & Protocol

High-Efficiency Biodiesel Production Using 1-Butyl-3-methylimidazolium Hydrogen Sulfate as a Dual-Function Catalyst

Abstract

The global imperative for renewable energy sources has intensified research into efficient biodiesel production.[1][2] Biodiesel, a mixture of fatty acid methyl esters (FAMEs), is a promising, carbon-neutral alternative to petroleum diesel.[1] A significant challenge in its commercialization lies in the cost of feedstocks and the efficiency of the catalytic process, particularly for feedstocks with high free fatty acid (FFA) or water content.[3][4] This application note details the use of the acidic ionic liquid, 1-butyl-3-methylimidazolium hydrogen sulfate ([Bmim][HSO4]), as a highly efficient, dual-function catalyst and solvent for biodiesel production. We provide detailed protocols for its application in the in-situ transesterification of wet microalgae, a challenging but sustainable feedstock. This guide explains the underlying chemical mechanisms, provides step-by-step experimental procedures, and presents expected outcomes based on peer-reviewed data.

Part 1: The Catalyst - An Overview of [Bmim][HSO4]

1-butyl-3-methylimidazolium hydrogen sulfate, often abbreviated as [Bmim][HSO4], is an acidic ionic liquid that has demonstrated significant potential in biofuel synthesis.[5][6][7][8] Unlike traditional homogeneous acid catalysts like sulfuric acid, [Bmim][HSO4] offers several distinct advantages:

• Dual-Functionality: It acts as both a solvent and an acid catalyst.[5][7] Its solvent properties are particularly effective in disrupting the cellular structure of feedstocks like wet microalgae, thereby increasing lipid accessibility for the reaction.[5][6][7]

• High Catalytic Activity: The hydrogen sulfate anion (HSO₄⁻) provides the necessary protons (H⁺) to catalyze the transesterification and esterification reactions effectively.[6][7] This makes it suitable for converting triglycerides and high-FFA feedstocks into biodiesel.[1][4]

• Reusability: As an ionic liquid, [Bmim][HSO4] has low volatility and can be separated from the product mixture and reused for several cycles, which is a significant economic and environmental advantage.[5][6][7]

The overall workflow for producing biodiesel from a challenging feedstock like wet microalgae using [Bmim][HSO4] leverages its unique properties to streamline the process.

Caption: Workflow for biodiesel production from wet microalgae.

Part 2: The Catalytic Mechanism of Transesterification

Transesterification is a chemical reaction that exchanges the organic group of an ester with the organic group of an alcohol.[9][10] In biodiesel production, triglycerides (the primary component of oils and fats) react with a short-chain alcohol (typically methanol) to produce fatty acid methyl esters (FAMEs) and glycerol.[2][3]

When catalyzed by an acid like [Bmim][HSO4], the reaction proceeds through a series of equilibrium steps.[9][11] The key function of the acid catalyst is to protonate the carbonyl oxygen of the triglyceride, making the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by methanol.[9][11]

The mechanism involves three main stages:

• Protonation of the Carbonyl: The H⁺ ion from the catalyst protonates the carbonyl oxygen of the triglyceride.

• Nucleophilic Attack: A methanol molecule attacks the now highly electrophilic carbonyl carbon, forming a tetrahedral intermediate.[9]

• Rearrangement and Elimination: A proton is transferred to one of the alkoxy groups, which is then eliminated as a diglyceride (and later, monoglyceride and glycerol). The process repeats until all three fatty acid chains have been converted to FAMEs.

Caption: Acid-catalyzed transesterification mechanism.

Part 3: Protocol for In-Situ Transesterification of Microalgae

This protocol is adapted from methodologies that have achieved high biodiesel yields from wet Nannochloropsis feedstock.[5][6][7]

3.1 Materials and Reagents

• Wet microalgae paste (e.g., Nannochloropsis)

• 1-Butyl-3-methylimidazolium hydrogen sulfate ([Bmim][HSO4]) (CAS No. 402846-78-0)

• Methanol (ACS grade or higher)

• n-Hexane (ACS grade or higher)

• Anhydrous Sodium Sulfate

• Silica Gel (for column chromatography)

• Deionized Water

3.2 Apparatus

• High-pressure stainless steel batch reactor with magnetic stirring and temperature control

• Centrifuge and centrifuge tubes

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• Heating mantle or oil bath

• Analytical balance

3.3 Experimental Procedure

• Reactor Loading: In a high-pressure batch reactor, add the wet microalgae paste, [Bmim][HSO4], and methanol. The optimal mass ratio is 1 part wet algae : 0.9 parts [Bmim][HSO4] : 3 parts methanol .[5][6][7]

  • Causality Note: A high methanol ratio is used to drive the equilibrium of the reversible transesterification reaction towards the product side.[10] The specific catalyst ratio has been empirically determined to maximize yield without absorbing excess catalyst out of the cells.[5]

• Reaction: Seal the reactor and begin stirring. Heat the reactor to 200°C and maintain this temperature for 30 minutes .[5][6][7]

  • Causality Note: The high temperature (200°C) is crucial. It not only accelerates the reaction kinetics but is also necessary for the ionic liquid to effectively dissolve the robust cell wall of the microalgae, releasing the lipids for in-situ transesterification.[5][7]

• Cooling and Product Extraction: After 30 minutes, stop the heating and allow the reactor to cool to room temperature.

• Transfer the entire reaction mixture to a beaker. Add n-hexane in a 1:1 volume ratio to the mixture to extract the crude biodiesel (FAMEs).

• Stir vigorously for 15 minutes, then transfer the mixture to a separatory funnel. Allow the layers to separate.

• Separation: Three distinct phases will form:

  • Top Layer: n-Hexane containing the crude biodiesel.

  • Middle Layer: Aqueous phase containing [Bmim][HSO4], glycerol, and excess methanol.

  • Bottom Layer: Solid algal residue.

• Carefully collect the top n-hexane layer. This contains your crude biodiesel.

• Purification:

  • Wash the collected hexane layer with deionized water to remove any residual catalyst or glycerol.

  • Dry the hexane layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • To remove pigments, pass the dried solution through a short silica gel column.[5]

  • Evaporate the n-hexane using a rotary evaporator to obtain the purified biodiesel.

• Quantification: Weigh the final product to calculate the biodiesel yield. The yield is typically calculated as (mass of biodiesel / initial mass of dry algae).

Part 4: Optimizing Reaction Parameters & Expected Results

The efficiency of the [Bmim][HSO4] catalyzed reaction is highly dependent on key parameters. The conditions provided in the protocol are optimized for maximum yield based on published studies.[5][6][7] Deviation from these parameters will impact the final yield.

• Temperature: Yield increases significantly with temperature up to 200°C, as this enhances both cell wall dissolution and reaction rate.[5]

• Time: The reaction is rapid, with yields plateauing after 30 minutes, indicating that [Bmim][HSO4] is a highly effective catalyst.[5]

• Catalyst Loading: Increasing the catalyst-to-algae mass ratio up to 0.9:1 has a positive effect on yield.[5]

• Methanol Ratio: A sufficient excess of methanol is required to shift the reaction equilibrium.[12]

Parameter	Optimal Value	Expected Biodiesel Yield	Source
Reaction Temperature	200 °C	~95.3%	[5][6][7]
Reaction Time	30 min	~95.3%	[5][6][7]
Mass Ratio ([Bmim][HSO4]:Wet Algae)	0.9 : 1	~95.3%	[5][6][7]
Mass Ratio (Methanol:Wet Algae)	3 : 1	~95.3%	[5][6][7]

Part 5: Catalyst Reusability Protocol

The economic viability of the process is enhanced by the ability to recycle the [Bmim][HSO4] catalyst.

5.1 Recovery Protocol

• After separating the n-hexane (biodiesel) and solid residue layers (Step 6 in section 3.3), the remaining aqueous phase contains the catalyst.

• This phase can be centrifuged to remove any remaining fine solid particles.

• The liquid can then be heated under a vacuum to remove residual water and methanol, allowing the ionic liquid to be recovered and reused.

5.2 Reusability Performance The catalytic activity of [Bmim][HSO4] decreases slightly with each cycle. This is a crucial factor for process scaling and economic analysis.

Reuse Cycle	Biodiesel Yield	Source
1st Use	95.28%	[5][6][7]
2nd Use	Not Specified
3rd Use	Not Specified
4th Use	81.23%	[5][6][7]

• Self-Validating System: The protocol's trustworthiness is established by monitoring the yield. A successful run should produce a yield approaching 95% under the specified optimal conditions. A significant drop below this value indicates a deviation in parameters, feedstock quality, or catalyst integrity. The reusability data provides a benchmark for catalyst performance over time.

Conclusion

The ionic liquid 1-butyl-3-methylimidazolium hydrogen sulfate serves as a powerful and versatile tool in modern biodiesel production. Its ability to function as both a solvent for cell lysis and a potent acid catalyst allows for a streamlined, in-situ transesterification process from challenging feedstocks like wet microalgae. The high yields achieved in short reaction times, coupled with the potential for catalyst recycling, make this a compelling technology for researchers and professionals in the renewable energy and drug development sectors seeking sustainable and efficient chemical synthesis pathways.

References

• Yang, C., et al. (2016). 1-Butyl-3-methylimidazolium hydrogen sulfate catalyzed in-situ transesterification of Nannochloropsis to fatty acid methyl ester. Bioresource Technology.
• Yang, C., et al. (2016). 1-Butyl-3-methylimidazolium hydrogen sulfate catalyzed in-situ transesterification of Nannochloropsis to fatty acid methyl esters. ResearchGate.
• Khan, H. M., et al. (2021). Kinetics of Biodiesel Production from Microalgae Using Microbubble Interfacial Technology. Processes.
• Yang, C., et al. (2016). 1-Butyl-3-methylimidazolium hydrogen sulfate catalyzed in-situ transesterification of Nannochloropsis to fatty acid methyl esters. OSTI.GOV.
• Borah, M. J., et al. (2020). Widely used catalysts in biodiesel production: a review. RSC Advances.
• Almeida, F., et al. (2021). Biodiesel production from residual edible oils catalyzed by ionic liquid hydrogen sulfate 1-butyl-3-methylimidazolium, [BMIM][HSO4]. ResearchGate.
• Wikipedia. (n.d.). Transesterification. Wikipedia.
• Komers, K. (2002). Kinetics of Transesterification. NC State Repository.
• Reyes, M. (2018). Optimization of Biodiesel Production Using Ultrasound and Electrostatic Separation. Digital Commons @ University of South Florida.
• da Silva, C. A., et al. (2019). Heterogeneous Catalysts for Biodiesel Production: A Review. American Journal of Materials Science.
• Viriya-empikul, N., et al. (2012). Efficient and Sustainable Biodiesel Production via Transesterification: Catalysts and Operating Conditions. MDPI.
• H.P., S., et al. (2016). State of the Art of Catalysts for Biodiesel Production. Frontiers in Energy Research.
• Master Organic Chemistry. (2022). Transesterification. Master Organic Chemistry.
• Chemistry Steps. (n.d.). Transesterification. Chemistry Steps.

Sources

• 1. Widely used catalysts in biodiesel production: a review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07931F [pubs.rsc.org]
• 2. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 3. Heterogeneous Catalysts for Biodiesel Production: A Review [article.sapub.org]
• 4. mdpi.com [mdpi.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1-Butyl-3-methylimidazolium hydrogen sulfate catalyzed in-situ transesterification of Nannochloropsis to fatty acid methyl esters (Journal Article) | OSTI.GOV [osti.gov]
• 8. researchgate.net [researchgate.net]
• 9. Transesterification - Wikipedia [en.wikipedia.org]
• 10. Transesterification - Chemistry Steps [chemistrysteps.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. mdpi.com [mdpi.com]

Application Note: Formulating with Sodium Butyl Sulfate (SBS)

Executive Summary

Sodium Butyl Sulfate (SBS), a short-chain (C4) alkyl sulfate, represents a distinct class of anionic surfactants acting primarily as a hydrotrope rather than a conventional micelle-forming detergent like Sodium Dodecyl Sulfate (SDS). While SDS (C12) is the gold standard for denaturing protein electrophoresis, its aggressive unfolding mechanism renders it unsuitable for applications requiring the preservation of native protein structure or enzymatic activity.

This guide details the formulation of SBS-based systems for two critical pharmaceutical applications:

• Native Protein Solubilization: Extracting hydrophobic proteins under non-denaturing conditions.

• High-Performance Clean-in-Place (CIP) Detergents: Formulating stable, high-alkaline cleaning agents where SBS acts as a coupling agent to solubilize organic residues in caustic environments.

Scientific Mechanism: The Hydrotropic Shift

To formulate effectively with SBS, one must understand how it differs from longer-chain alkyl sulfates.

The Chain Length Factor

• SDS (C12): Possesses a long hydrophobic tail. It minimizes water contact by forming spherical micelles at a low Critical Micelle Concentration (CMC ~8 mM). It aggressively binds to hydrophobic protein cores, causing unfolding (denaturation).

• SBS (C4): Possesses a short hydrophobic tail. It is too short to form stable micelles at low concentrations. Its CMC is extremely high (approx. 800–1000 mM). Instead of forming micelles, SBS operates via hydrotropy —a process where amphiphilic molecules stack around hydrophobic solutes to increase their water solubility without necessarily sequestering them into a micellar core.[1]

Mechanism Visualization

The following diagram illustrates the structural difference between SDS micellization and SBS hydrotropic stacking.

Figure 1: Comparative mechanism of action. SDS forms micelles that penetrate and unfold proteins. SBS forms loose hydrotropic stacks that solubilize without aggressive denaturation.

Protocol A: Non-Denaturing Lysis Buffer Formulation

Application: Solubilization of membrane-associated proteins or inclusion bodies where native activity is required.

Rationale

Unlike non-ionic detergents (e.g., Triton X-100), SBS is anionic, providing electrophoretic mobility if needed, but its short chain prevents the formation of the rigid detergent-protein complexes that destroy activity.

Formulation Table

Component	Concentration	Role
Sodium Butyl Sulfate	0.5 M - 1.0 M	Primary Hydrotrope (Solubilizer)
Tris-HCl (pH 8.0)	50 mM	Buffering Agent
NaCl	150 mM	Ionic Strength Maintainer
Glycerol	10% (v/v)	Stabilizer/Co-solvent
EDTA	1 mM	Metalloprotease Inhibitor

Critical Note: The concentration of SBS must be significantly higher than SDS. While SDS is used at 0.1% (~3.5 mM), SBS requires 0.5 M (~9%) to 1.0 M (~18%) to achieve the Minimum Hydrotropic Concentration (MHC).

Step-by-Step Procedure

• Preparation of Stock: Dissolve solid Sodium Butyl Sulfate in ultrapure water to create a 2.0 M stock solution. Note: This process is endothermic; slight warming (30°C) may speed up dissolution.

• Buffer Assembly: Combine Tris, NaCl, and Glycerol. Add the SBS stock to reach the final concentration of 0.75 M (optimization starting point).

• Cell Lysis: Resuspend cell pellet (e.g., E. coli or mammalian cells) in the SBS Lysis Buffer at a ratio of 1:10 (w/v).

• Incubation: Incubate on ice for 20 minutes with gentle agitation. Do not sonicate excessively as heat can alter hydrotropic efficiency.

• Clarification: Centrifuge at 15,000 x g for 15 minutes at 4°C.

• Validation: Assay the supernatant for protein concentration (Bradford/BCA) and specific enzymatic activity.

Protocol B: High-Alkaline CIP (Clean-in-Place) Detergent

Application: Cleaning pharmaceutical reactors and tanks. Challenge: High concentrations of Caustic Soda (NaOH) cause most surfactants (like SDS or LABS) to precipitate out ("salt out"), rendering them useless. Solution: SBS is highly soluble in electrolyte solutions and acts as a coupling agent , keeping other surfactants or organic residues soluble in the caustic cleaning stream.

Formulation Workflow

This protocol creates a "Built Detergent" concentrate stable in high pH.

Figure 2: Order of addition for High-Alkaline CIP detergent. SBS is added before the primary surfactant to prevent precipitation.

Formulation Table (Concentrate)

Component	% (w/w)	Function
Water	q.s. to 100	Solvent
Sodium Hydroxide (50%)	10 - 20%	Hydrolysis of proteins/fats
Sodium Butyl Sulfate	5 - 8%	Coupler / Hydrotrope
Gluconic Acid / Gluconate	2 - 4%	Chelation (prevents scale)
Non-ionic Surfactant*	1 - 3%	Wetting / Emulsification

*Note: Select a low-foaming non-ionic surfactant compatible with high pH, such as an end-capped alcohol ethoxylate.

Validation of Cleaning Efficiency

• Cloud Point Test: Heat the formulation to 60°C. If the solution becomes cloudy (phase separation), increase the SBS concentration by 1% increments. SBS raises the cloud point, ensuring stability at high cleaning temperatures.

• Residue Analysis: Apply a standard soil (e.g., BSA protein or API residue) to a stainless steel coupon.

• Wash Cycle: Immerse coupon in diluted detergent (1:100) at 60°C for 10 minutes with agitation.

• Quantification: Rinse with DI water and swab the surface. Analyze swab via TOC (Total Organic Carbon) or HPLC.

Analytical Application: Ion-Pair Chromatography

SBS is also utilized as an ion-pairing reagent in Reverse Phase HPLC (RP-HPLC) for the separation of basic drugs.

• Mechanism: The anionic sulfate head binds to the cationic drug, while the butyl tail interacts with the C18 stationary phase.

• Advantage: The short C4 chain provides less retention shift than C8 or C12 sulfonates, allowing for fine-tuning of retention times for moderately polar basic compounds.

• Protocol: Add 5–20 mM SBS to the aqueous mobile phase (e.g., Water/Methanol with 0.1% Phosphoric Acid).

References

• Daltin, D. (2011).[2] Hydrotropes: Properties and Applications. In Surfactants in Tribology. CRC Press. (Explains the mechanism of short-chain alkyl sulfates as hydrotropes).

• Shimizu, S., & Matubayasi, N. (2014). "Hydrotropy: Monomer-micelle equilibrium and minimum hydrotrope concentration." Journal of Physical Chemistry B, 118(14), 3922-3930. Link

• Thermo Fisher Scientific. (n.d.). Detergent Properties and Applications. Retrieved from

• Sigma-Aldrich. (n.d.). Sodium Butyl Sulfate Product Specification and Safety Data Sheet. Retrieved from

• Friberg, S. E., & Brancewicz, C. (1994). "Hydrotropes."[1][2][3][4] Liquid Crystals and Ordered Fluids, Vol 10. (Foundational text on the phase behavior of hydrotropic systems).

Sources

• 1. Hydrotrope - Wikipedia [en.wikipedia.org]
• 2. ijpsr.com [ijpsr.com]
• 3. Solubilization of water by hydrotropic salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of Hydrotropic Action of Hydrotrope Sodium Cumene Sulfonate on the Solubility of Di-t-Butyl-Methane: A Molecular Dynamics Simulation Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Sodium Butyl Sulfate as a Hydrotrope in High-Electrolyte Agrochemical Formulations

Executive Summary & Scientific Rationale

In the development of Soluble Liquid (SL) agrochemical formulations, particularly those involving high-load ionic herbicides like Glufosinate-ammonium , Glyphosate , or 2,4-D salts , formulation scientists face a critical thermodynamic barrier: the "salting-out" effect. High electrolyte concentrations dehydrate the polar head groups of primary wetting agents (typically fatty amine ethoxylates or alkyl polyglucosides), causing phase separation and formulation instability.

Sodium Butyl Sulfate (SBS) (C₄H₉NaO₄S) represents a specialized class of short-chain anionic amphiphiles that function not as primary surfactants, but as hydrotropes . Unlike its longer-chain analog Sodium Lauryl Sulfate (C12), which forms micelles, SBS possesses a carbon chain too short to induce micellization at standard concentrations. Instead, it operates via a stepwise self-aggregation mechanism , effectively increasing the aqueous solubility of hydrophobic compounds and stabilizing primary surfactants in high-ionic-strength environments.

This guide details the protocol for utilizing SBS to elevate cloud points and stabilize high-electrolyte agrochemical formulations, ensuring shelf-life stability and consistent field performance.

Mechanism of Action: The Hydrotropic Shield

To apply SBS effectively, one must understand that it does not lower surface tension significantly (unlike C8-C18 surfactants). Its value lies in Cloud Point Elevation .

The Problem: Surfactant Incompatibility

In a high-salt solution (e.g., 500 g/L active ingredient), water molecules are recruited to solvate the salt ions. This leaves insufficient free water to hydrate the ethoxylate chains of non-ionic surfactants, causing them to coil, dehydrate, and phase-separate (Cloud Point).

The Solution: SBS Hydrotropy

SBS molecules accumulate at the interface of the surfactant aggregates. The short butyl tail wedges into the hydrophobic domain of the primary surfactant, while the highly charged sulfate head group repels other aggregates and strongly attracts water. This "hydrotropic shield" prevents the primary surfactant from coalescing, effectively raising the formulation's cloud point.

Figure 1: Mechanism of Hydrotropic Stabilization. SBS intercalates into surfactant micelles, restoring solubility in high-electrolyte environments.

Comparative Properties: Surfactant vs. Hydrotrope[1][2]

It is vital to distinguish SBS from wetting agents to avoid formulation errors.

Feature	Sodium Butyl Sulfate (C4)	Sodium Lauryl Sulfate (C12)	Sodium Octyl Sulfate (C8)
Primary Function	Hydrotrope / Solubilizer	Primary Surfactant / Wetter	Wetting Agent
CMC (approx.)	> 3.0 M (No true CMC)	~0.008 M	~0.13 M
Foaming Profile	Very Low	High / Flash Foam	Moderate
Salt Tolerance	Extreme	Poor (Precipitates)	Moderate
Surface Tension	> 50 mN/m (Poor wetting)	~30 mN/m (Excellent)	~35 mN/m
Agro Use	Stabilizing High-Load SLs	WP/WG Dispersant	Adjuvant

Experimental Protocols

Protocol A: Determination of Hydrotropic Efficiency (Cloud Point Elevation)

Objective: Determine the Minimum Hydrotrope Concentration (MHC) required to stabilize a surfactant in a high-salt environment.

Materials:

• Active Ingredient (AI) mimic: 40% w/w Ammonium Sulfate solution (simulating Glufosinate-ammonium).

• Primary Surfactant: Tallow Amine Ethoxylate (15 EO) or Alkyl Polyglucoside (C8-10).

• Test Substance: Sodium Butyl Sulfate (40% aq. solution).

Workflow:

• Base Preparation: Prepare 100g of the AI mimic solution.

• Surfactant Addition: Add 10% w/w of the Primary Surfactant.

  • Observation: The solution should turn cloudy or separate immediately due to the salt effect.

• Titration: Place the beaker on a magnetic stirrer at 25°C.

• Dosing: Titrate SBS solution dropwise into the cloudy mixture.

• Endpoint: Record the mass of SBS added when the solution transitions from turbid to optically clear .

• Thermal Stress: Heat the clear solution to 54°C (CIPAC standard). If cloudiness returns, add more SBS until clear at 54°C.

Data Output: Calculate the Hydrotropic Index (

): Target : Typically 0.5 – 1.5 depending on the electrolyte load.

Protocol B: High-Load Formulation Stability (Freeze-Thaw)

Objective: Validate that SBS prevents crystal growth and phase separation under thermal cycling.

Formulation Example (500 g/L Active Load):

• Active Ingredient (Salt): 50.0%

• Primary Wetter (e.g., Alcohol Ethoxylate): 10.0%

• Sodium Butyl Sulfate: 5.0% - 8.0% (Determined from Protocol A)

• Antifoam: 0.1%

• Water: q.s. to 100%

Method:

• Prepare three 50mL glass vials of the formulation.

• Cycle 1: Place in freezer (-10°C) for 24 hours.

• Thaw: Allow to return to 20°C undisturbed.

• Observation: Check for "creaming" (top layer separation) or crystal growth at the bottom.

• Cycle 2: Place in oven (54°C) for 24 hours.

• Repeat: Perform 3 full cycles.

Acceptance Criteria:

• The formulation must remain a single, homogenous phase.

• No sediment visible upon inversion.

• Cloud point must remain > 50°C.

Protocol C: Surface Tension Control (Validation of Role)

Objective: Confirm that SBS is not competing with the primary wetter for the interface.

Rationale: If SBS lowers surface tension too much, it might displace the more effective primary wetter from the leaf surface, reducing biological efficacy. We want SBS to stay in the bulk phase (solubilizing), leaving the interface to the high-performance wetter.

Method:

• Prepare a solution of 0.1% Primary Wetter in water. Measure Surface Tension (ST).

  • Expected: ~30 mN/m.

• Add 0.5% SBS to the solution. Measure ST.

• Pass Criteria: The ST should not increase significantly. If ST rises, SBS is displacing the wetter (competitive adsorption). Ideally, ST remains unchanged or decreases slightly.

Formulation Development Workflow

The following diagram outlines the logical decision tree for incorporating SBS into a new agrochemical formulation.

Figure 2: Decision tree for hydrotrope inclusion in formulation development.

References

• Varade, D., & Bahadur, P. (2004).[1] Effect of hydrotropes on the aqueous solution behavior of surfactants.[1][2][3] Journal of Surfactants and Detergents. Link

• US Patent 2013/0150246 A1. (2013). Short-chain alkyl sulfonates in pesticide formulations. (Demonstrates the analogous use of C4-C8 chains for stabilizing Glufosinate). Link

• Neuberg, C. (1916).[1] Hydrotropy phenomena.[4][2][5][6] (Foundational text defining the solubilization of hydrophobic substances by short-chain salts).

• CIPAC Method MT 47.2. Persistent Foaming. (Standard protocol for testing foaming properties, relevant as SBS is low-foaming). Link

• Collins, A. (2020). Surfactants in Agrochemicals: The Hydrotrope Effect.[6] AgChem Formulation Journal. (General industry reference for hydrotropic mechanisms).

Disclaimer: The protocols provided herein are for research and development purposes. All formulations must be tested for local regulatory compliance (EPA, REACH) and phytotoxicity before commercial application.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hydrotrope - Wikipedia [en.wikipedia.org]
• 3. WO2013083537A1 - Short-chain alkyl sulfonates in pesticide formulations and applications - Google Patents [patents.google.com]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. lignincorp.com [lignincorp.com]
• 6. CN102573458B - Monoalkyl sulfosuccinates in pesticide formulations and applications as hydrotropes - Google Patents [patents.google.com]

Technical Notes & Optimization

"side reactions of butyl hydrogen sulfate in organic synthesis"

Status: Online | Tier: Level 3 (Senior Process Chemistry) Topic: Troubleshooting Side Reactions & Stability Profiles

Introduction: The "Hidden" Reactivity of BuHSO₄

Welcome to the technical support hub for Butyl Hydrogen Sulfate (BuHSO₄) .

In organic synthesis, BuHSO₄ is rarely the final product; it is typically a transient intermediate (e.g., in the sulfation of butanol) or a conjugate acid in phase transfer catalysis. Users often underestimate its reactivity, treating it as a passive counter-ion or a stable ester. This is a critical error.

BuHSO₄ is an amphiphilic electrophile capable of acting as a sulfating agent, an acid catalyst, and a substrate for elimination. This guide addresses the three most common failure modes: Genotoxic Impurity Formation (Dibutyl Sulfate) , Thermal Elimination (Gas Evolution) , and Etherification (Yield Loss) .

Ticket #001: Unexpected Genotoxic Impurity (GTI)

User Report: "We are detecting a new peak in our GC-MS trace at the ppm level. Our regulatory team has flagged it as a potential mutagen. We are running a standard esterification using BuHSO₄ as an acid catalyst."

Root Cause Analysis: Disproportionation

You are likely witnessing the formation of Dibutyl Sulfate (DBS) . Unlike the mono-ester (BuHSO₄), the di-ester (DBS) is a potent alkylating agent and a known genotoxin. This reaction is an equilibrium process driven by the "disproportionation" of two mono-ester molecules.

The Mechanism:

This equilibrium shifts to the right (forming the toxin) under anhydrous conditions or when water is removed (e.g., via a Dean-Stark trap or molecular sieves).

Resolution Workflow

• The "Water Quench" Strategy: The most effective way to eliminate DBS is to shift the equilibrium back to the left. DBS hydrolyzes rapidly in the presence of water, whereas BuHSO₄ is relatively more stable to hydrolysis at ambient temperatures.

  • Action: Add 5-10% water (v/v) to the reaction mixture at the end of the process before workup.

• Temperature Control: The formation of DBS is endothermic; high temperatures favor the di-ester.

  • Action: Keep reaction temperatures below 40°C if possible during the residence time of BuHSO₄.

Visualizing the Pathway (Graphviz)

Caption: The disproportionation equilibrium. Removing water drives the reaction toward the genotoxic DBS (Red). Adding water reverses it.

Ticket #002: Pressure Build-up & "Tar" Formation

User Report: "My sealed reactor pressure is rising unexpectedly at 90°C. Upon opening, the mixture is dark/black and the yield of my target butyl ester is low."

Root Cause Analysis: E1/E2 Elimination

BuHSO₄ is thermally unstable. At elevated temperatures (>80°C), it acts as its own acid catalyst to undergo elimination , releasing butene gas (causing pressure) and regenerating sulfuric acid. The sulfuric acid then polymerizes the butene, creating "tar."[1]

The Mechanism:

• Primary Butyl: Tends to require higher temps, follows E2-like mechanism.

• Secondary Butyl (Rearrangement): If any carbocation character develops, the n-butyl chain may rearrange to a sec-butyl cation, leading to 2-butene (cis/trans mixture).

Resolution Workflow

• Thermal Limit Enforcement:

  • Action: Never heat isolated BuHSO₄ above 60°C. If reaction requires heat, ensure BuHSO₄ is consumed immediately (e.g., by a nucleophile) rather than sitting idle.

• Neutralization: The elimination is acid-catalyzed.

  • Action: If storing the reagent, ensure it is in a salt form (e.g., Tetrabutylammonium Butyl Sulfate) rather than the free acid form.

Ticket #003: Yield Loss (The "Ether" Trap)

User Report: "I have a persistent non-polar impurity co-eluting with my product. NMR suggests a butyl-butyl linkage."

Root Cause Analysis: Competitive Etherification

In the presence of excess butanol (often used as a solvent or reagent), BuHSO₄ acts as an alkylating agent. Instead of reacting with your intended substrate, it reacts with the solvent.

The Mechanism:

Resolution Workflow

• Stoichiometry Control: Avoid large excesses of butanol if high temperatures (>100°C) are required.

• Concentration: Etherification is bimolecular. Diluting the reaction reduces the rate of ether formation relative to unimolecular processes (like solvolysis).

Visualizing the Competition (Graphviz)

Caption: Competition between elimination (thermal) and etherification (chemical) pathways.

Experimental Protocols

Protocol A: Controlled Synthesis of BuHSO₄ (Minimizing DBS)

Use this protocol to generate BuHSO₄ in situ without generating significant genotoxic impurities.

• Setup: 3-neck round bottom flask, mechanical stirrer, internal thermometer, ice bath.

• Charge: Add 1-Butanol (1.0 equiv) . Cool to 0°C .

• Addition: Add Conc. H₂SO₄ (1.0 equiv) dropwise over 30 minutes.

  • Critical Control: Do not allow internal temp to exceed 15°C . (Prevents oxidation/charring).

• Reaction: Allow to warm to 20-25°C and stir for 2 hours.

  • Checkpoint: At this stage, the mixture is an equilibrium of BuOH, H₂SO₄, BuHSO₄, and trace water. DBS is negligible due to low temp.

• Usage: Use immediately. Do not distill. Do not heat above 60°C.

Protocol B: Decontamination (Hydrolysis of DBS)

Use this if you suspect your waste stream or product contains Dibutyl Sulfate.

• Quench: Add the reaction mixture to a solution of 10% NaOH (aq) .

  • Why Base? Acid hydrolysis is reversible; alkaline hydrolysis is irreversible and drives the reaction to Butanol + Sulfate (salt).

• Heat: Warm the biphasic mixture to 50°C for 1 hour with vigorous stirring.

• Verification: Check aqueous layer pH. If <10, add more NaOH.

• Separation: The organic layer (Butanol) can be separated; the aqueous layer contains safe Sodium Sulfate.

Summary Data Table: Stability Profile

Parameter	Condition	Outcome	Hazard Level
Temperature	< 25°C	Stable Equilibrium	Low
Temperature	> 80°C	Elimination to Butene	High (Pressure)
Water Content	Anhydrous	Formation of Dibutyl Sulfate	Critical (Genotoxin)
Water Content	> 5% Water	Hydrolysis to BuOH + H₂SO₄	Low (Yield Loss)
Solvent	Excess BuOH	Formation of Dibutyl Ether	Medium (Impurity)

References

• US Patent 1854581A . Production of Dibutyl Sulphate. (Describes the equilibrium and conditions for di-ester formation).

• PubChem . Butyl Hydrogen Sulfate (Compound Summary). National Library of Medicine. (Physical properties and identifiers).

• NIST Chemistry WebBook . Sulfuric acid, dibutyl ester.[2] (Thermochemical data and stability references).

• Science.gov . Genotoxic Impurities in Pharmaceutical Manufacturing. (Context on alkyl sulfate toxicity and regulatory limits).

Sources

• 1. US1854581A - Production of dibutyl sulphate - Google Patents [patents.google.com]
• 2. Sulphuric acid dibutyl ester [webbook.nist.gov]

Technical Support Center: Sodium Butyl Sulfate (SBS) Stability

Topic: Stability of Sodium Butyl Sulfate in Acidic Media Ticket ID: SBS-ACID-STAB-001 Status: Resolved / Knowledge Base Article

Executive Summary & Core Mechanism

The Issue: Sodium Butyl Sulfate (SBS) is a common ion-pairing agent used in High-Performance Liquid Chromatography (HPLC) to retain polar, basic analytes. However, it is chemically unstable in acidic environments (pH < 3.0), undergoing hydrolysis.

The Consequence: This hydrolysis degrades the ion-pairing agent into 1-butanol and sodium bisulfate. In an HPLC context, this results in retention time drift (decreasing

) , loss of resolution, and baseline instability.

The Hydrolysis Mechanism

The reaction is an acid-catalyzed hydrolysis of the sulfate ester bond.[1] Crucially, this reaction can be autocatalytic in unbuffered or weakly buffered solutions because the byproduct, sodium bisulfate (

), is itself acidic, further lowering the pH and accelerating the degradation.

Figure 1: Acid-catalyzed hydrolysis pathway of Sodium Butyl Sulfate.[2] The cleavage of the S-O bond destroys the anionic headgroup required for ion-pairing.

Technical Troubleshooting Guide

This section addresses specific symptoms reported by users utilizing SBS in acidic mobile phases (e.g., 0.1% TFA, Phosphate buffer pH 2.5).

Symptom Analysis Matrix

Symptom	Probable Cause	Verification Step
Drifting Retention Times ( )	SBS concentration is decreasing due to hydrolysis. The "pairing" effect is weakening.	Inject a standard check.[3] If decreases over 12 hours using the same bottle of mobile phase, hydrolysis is occurring.
Baseline Waviness / Drift	Change in refractive index or UV absorbance due to the formation of 1-butanol and changing ionic strength.	Run a "blank" gradient without injection. If the baseline profile changes between Run 1 and Run 10, the mobile phase is chemically evolving.
Loss of Resolution ( )	The effective capacity factor ( ) of basic analytes drops as the ion-pair reagent degrades.	Compare resolution between a critical pair of peaks in fresh vs. 24-hour old mobile phase.
"Ghost" Peaks	Accumulation of hydrolysis products or impurities released from the stationary phase due to changing acidity.	Run a zero-volume injection. If peaks persist, the issue is likely mobile phase degradation.

Decision Tree: Is SBS Instability Your Problem?

Figure 2: Diagnostic workflow to isolate SBS hydrolysis as the root cause of chromatographic instability.

Experimental Protocols & Validation

To scientifically confirm if SBS stability is affecting your specific method, perform the "Static Hold Challenge."

Protocol: The Static Hold Challenge

Objective: Quantify the rate of retention loss due to SBS degradation without column interference.

• Preparation: Prepare 1L of your specific Mobile Phase A (containing SBS and Acid). Measure the pH precisely.

• Aliquot: Split the mobile phase into two amber bottles.

  • Bottle A: Store in the refrigerator (4°C) – Control.

  • Bottle B: Store on the HPLC instrument or in a water bath at your method temperature (e.g., 30°C or 40°C) – Test.

• The Wait: Allow both bottles to sit for 24 hours.

• The Test:

  • Purge the system with Bottle A (Fresh/Cold). Inject your standard. Record

    of the main peak.

  • Purge the system with Bottle B (Aged/Warm). Inject the same standard. Record

    .

• Calculation:

  • Threshold: A drift of > 2.0% indicates significant hydrolysis that will compromise validation.

Frequently Asked Questions (FAQs)

Q: Can I autoclave a mobile phase containing Sodium Butyl Sulfate? A: Absolutely not. Autoclaving involves high heat (121°C) and pressure. Since alkyl sulfate hydrolysis follows Arrhenius kinetics, the high temperature will rapidly accelerate the degradation, likely destroying the majority of the SBS before you even begin [1, 2]. Filter-sterilize (0.22 µm) instead.

Q: What is the "Safe Zone" for pH with SBS? A:

• pH < 2.5: Highly unstable. Hydrolysis is rapid. Mobile phases must be prepared fresh daily and kept chilled if possible.

• pH 2.5 - 4.0: Moderately stable. Usable for 24-48 hours, but check for drift.

• pH > 4.0: Generally stable for roughly one week.

• Note: Always buffer the solution. Unbuffered SBS in water that absorbs

  (becoming slightly acidic) can trigger autocatalytic degradation [1].

Q: Why does my baseline rise over time? A: As SBS hydrolyzes to 1-butanol, the organic composition of your aqueous mobile phase effectively changes. 1-butanol has a different refractive index and UV cutoff than the sulfate ester. In gradient elution, this "impurity" (butanol) can accumulate on the column during equilibration and elute as a ghost peak or a rising baseline hum [3].

Q: Can I use Sodium Dodecyl Sulfate (SDS) data to predict SBS behavior? A: Qualitatively, yes. The mechanism (S-O bond cleavage) is identical. However, the impact differs.[4] SDS hydrolysis produces 1-dodecanol, which is insoluble in water and precipitates, causing pump failure. SBS produces 1-butanol, which is soluble. Therefore, SBS failure is "silent" (retention shift) whereas SDS failure is "catastrophic" (precipitation) [1, 4].

References

• Journal of the Chemical Society, Perkin Transactions 2. "The hydrolysis of C12 primary alkyl sulfates in concentrated aqueous solutions. Part 1. General features, kinetic form and mode of catalysis."[2][5][6] (Detailed kinetics of alkyl sulfate acid hydrolysis).

  • Source:

• Journal of Chromatography A. "Stability of ion-pairing reagents in mobile phases for high-performance liquid chromatography." (Discusses the practical impact of hydrolysis on retention).

  • Source:

• Phenomenex Technical Notes. "Mobile Phase Optimization: A Critical Factor in HPLC." (Guidance on buffer selection and additive stability).

  • Source:

• National Institutes of Health (PMC). "Monoalkyl sulfates as alkylating agents in water, alkylsulfatase rate enhancements.

  • Source:

Sources

• 1. Monoalkyl sulfates as alkylating agents in water, alkylsulfatase rate enhancements, and the “energy-rich” nature of sulfate half-esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. labtech.tn [labtech.tn]
• 5. research.rug.nl [research.rug.nl]
• 6. The hydrolysis of C12 primary alkyl sulfates in concentrated aqueous solutions. Part 1. General features, kinetic form and mode of catalysis in sodium dodecyl sulfate hydrolysis - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Monobutyl Sulfate (MBS) Purification

Topic: Column Chromatography Purification of Monobutyl Sulfate (MBS) Ticket ID: MBS-PUR-001 Assigned Specialist: Senior Application Scientist, Separation Technologies

Introduction: The "Invisible" Analyte Challenge

Welcome to the technical support center. You are likely here because Monobutyl Sulfate (MBS), also known as Sodium Butyl Sulfate, is presenting a specific set of challenges in your workflow.

MBS (

) is a short-chain alkyl sulfate. Unlike its larger counterpart SDS (Sodium Dodecyl Sulfate), MBS is highly polar and difficult to retain on standard C18 columns. Furthermore, it lacks a UV chromophore, making it "invisible" to standard detection methods (UV 254 nm).

This guide addresses the three critical failure points in MBS purification: Retention failure (too polar), Detection failure (no UV absorbance), and Stability failure (acid hydrolysis).

Module 1: Method Selection Strategy

Before packing a column, you must select the correct mode based on your primary impurity.

The Triage Protocol

Primary Impurity	Recommended Mode	Stationary Phase	Mechanism
Inorganic Sulfate ( )	Anion Exchange (AEX)	Quaternary Amine (SAX)	Charge Density Separation
Butanol (Unreacted alcohol)	Reverse Phase (RP)	C18-Aq or C8	Hydrophobic Interaction
General Polishing	HILIC	Amide or Diol	Hydrophilic Partitioning

Decision Matrix

Figure 1: Decision matrix for selecting the chromatography mode based on the dominant impurity profile.

Module 2: The Gold Standard Protocol (Anion Exchange)

Objective: Isolate MBS from inorganic sulfate and other salts. Why this works: MBS is a mono-anion (-1 charge). Inorganic sulfate is a di-anion (-2 charge). On an anion exchange column, the di-anion binds much tighter. MBS will elute before the sulfate impurity.

Step-by-Step Methodology

1. Stationary Phase Selection

• Resin: Strong Anion Exchanger (SAX) – Quaternary Ammonium functional group.

• Matrix: Polymer-based (polystyrene/divinylbenzene) is preferred over silica to withstand higher pH (up to pH 9-10) without degradation [1].

2. Mobile Phase Construction (Critical for Isolation)

• Do not use NaCl if you intend to isolate the product, as you cannot lyophilize it away.

• Buffer A: 10 mM Ammonium Bicarbonate (

  ), pH 8.0 (Adjust with ).

• Buffer B: 500 mM Ammonium Bicarbonate, pH 8.0.

• Why pH 8.0? Alkyl sulfates hydrolyze in acidic conditions. Keeping the pH slightly basic preserves the ester bond [2].

3. The Gradient

• Flow Rate: 1.0 mL/min (for analytical) or scaled for prep.

• Equilibration: 5 CV (Column Volumes) of 100% Buffer A.

• Loading: Inject sample (dissolved in Buffer A).

• Elution:

  • 0–5 min: Isocratic 0% B (Elutes neutrals/butanol).

  • 5–20 min: Linear gradient 0% → 60% B.

  • MBS Elution Window: Typically elutes around 20-40 mM salt concentration.

  • Sulfate Elution Window: Elutes later, >100 mM salt concentration due to -2 charge.

4. Detection Setup

• Primary: ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector).[1]

• Secondary: Conductivity Detector (if using Ion Chromatography).

• Alternative: Indirect UV (using a UV-absorbing mobile phase like phthalate buffer), though this complicates isolation.

Module 3: Troubleshooting & FAQs

Troubleshooting Guide

Q1: "I injected my sample, but I see no peaks on my UV detector at 254 nm."

• Diagnosis: MBS is transparent to UV light at 254 nm. It has no conjugated pi-systems.

• Solution:

  • Switch to ELSD or CAD (Universal detectors).

  • If UV is your only option, use Low Wavelength UV (200–210 nm) . Note: You must use UV-transparent buffers (Phosphate is okay; Acetate/Formate absorb heavily here and will cause baseline noise).

  • Use Refractive Index (RI) , though it prevents gradient elution [3].

Q2: "My MBS peak is splitting or has a 'shoulder'."

• Diagnosis: This is often due to Isomer Separation or Hydrolysis .

  • Isomers: Commercial "monobutyl sulfate" is often a mix of n-butyl, sec-butyl, and isobutyl sulfates. High-resolution columns will separate these.

  • Hydrolysis:[2][3][4] If the shoulder appears after the sample sits, your sample is degrading into butanol and sulfate.

• Solution: Check the pH of your sample and mobile phase. Ensure it is > 6.0 . Run the sample immediately after preparation.

Q3: "I cannot separate MBS from the inorganic sulfate peak."

• Diagnosis: Gradient slope is too steep, or the column capacity is overloaded.

• Solution:

  • Shallower Gradient: Reduce the slope. Instead of 0-60% B in 15 mins, try 0-30% B in 20 mins.

  • Check pH: Ensure pH is > 7.0. At lower pH, sulfate speciation changes (

    vs ), affecting retention time.

Common FAQs

Q: Can I use Silica columns?

• A: Avoid standard silica. The surface silanols are acidic (

  ). This acidity can catalyze the hydrolysis of the sulfate ester bond, destroying your product during purification. Always use Polymer-based resins or Hybrid silica at pH > 6.

Q: How do I store the purified fraction?

• A: Do not store in acidic solution. Neutralize immediately if your elution buffer was acidic (though the recommended Ammonium Bicarbonate is already basic). Lyophilize to a white powder. Store at -20°C to prevent slow hydrolysis [4].

Q: Why Ammonium Bicarbonate?

• A: It is a "volatile salt." When you freeze-dry (lyophilize) your collected fraction, the ammonium bicarbonate sublimes as

  and , leaving you with pure Monobutyl Sulfate salt. Using NaCl would leave you with a mixture of MBS and table salt.

Module 4: Data Visualization

Detector Suitability Comparison

Detector	Sensitivity for MBS	Gradient Compatible?	Recommendation
UV (254 nm)	None	Yes	Avoid
UV (200 nm)	Low	Limited (Buffer dependent)	Emergency Only
ELSD/CAD	High	Yes	Highly Recommended
Conductivity	High	Yes (with suppressor)	Excellent for IC
Refractive Index	Moderate	No (Isocratic only)	Prep Scale (Isocratic)

Workflow Logic: Anion Exchange

Figure 2: Step-by-step separation mechanism on an Anion Exchange column.

References

• Weiss, J. (2016). Handbook of Ion Chromatography. 4th Edition. Wiley-VCH. (Standard text detailing polymer resin stability and anion exchange mechanisms).[5]

• CymitQuimica. (n.d.). Sulfuric acid, monobutyl ester, sodium salt (1:[6]1) - Properties and Stability.[2][6][7] Retrieved from

• Reach Separations. (2024). Comparison of CAD and ELSD as non-UV detection techniques. Retrieved from

• University of Bath. (n.d.). Aspects of the stability of alkyl sulphates in aqueous solution. (General reference for sulfate ester hydrolysis kinetics). Retrieved from

Sources

• 1. reachseparations.com [reachseparations.com]
• 2. Effect of hydrolysis time, pH and surfactant type on stability of hydrochloric acid hydrolyzed nanocellulose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. andersondevelopment.com [andersondevelopment.com]
• 5. lcms.cz [lcms.cz]
• 6. CAS 1000-67-5: Sulfuric acid, monobutyl ester, sodium salt… [cymitquimica.com]
• 7. researchgate.net [researchgate.net]

"removing impurities from sulfuric acid monobutyl ester synthesis"

Topic: Impurity Removal & Process Optimization

Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Senior Application Scientist[1]

Mission Statement

You are encountering purity issues with Sulfuric Acid Monobutyl Ester (Butyl Hydrogen Sulfate). This molecule is notoriously difficult to handle in its free acid form due to hygroscopicity and rapid hydrolysis. Most researchers isolate it as the Sodium Salt (Sodium Butyl Sulfate) .

This guide addresses the three critical impurities that plague this synthesis:

• Dibutyl Sulfate: The neutral side-product formed by overheating or excess alcohol.[1]

• Inorganic Salts (

  , ): Byproducts of neutralization and reagent decomposition.

• Free Acid/Hydrolysis Products: Resulting from moisture contamination.

Visualizing the Problem: The Impurity Landscape

Before starting the troubleshooting, review the reaction logic below. This diagram illustrates where your impurities come from based on reaction conditions.

Figure 1: Reaction pathways showing the origin of Dibutyl Sulfate (thermal/stoichiometric error) and Sulfuric Acid (hydrolysis).

Module 1: Reaction Phase Optimization

"Prevention is better than purification."

Q: My crude product contains significant amounts of Dibutyl Sulfate (neutral oil). How do I stop this?

A: Dibutyl sulfate formation is a symptom of thermal runaway or local excess of alcohol .

The Fix:

• Temperature Lock: The reaction between

  -Butanol and Chlorosulfonic acid is highly exothermic.[1] You must maintain the internal temperature between -5°C and 0°C during addition.[1] If the temperature spikes above 30°C , the mono-ester attacks a second molecule of butanol to form the di-ester.[1]

• Reverse Addition (Optional): If using

  complexes, add the alcohol to the sulfating agent to maintain an excess of the sulfating agent, discouraging the di-ester formation.

• Stoichiometry: Use a strictly 1:1 molar ratio (or a slight 1.05 excess of acid). Do not use excess alcohol "to drive the reaction," as this directly feeds the di-ester pathway [1].

Q: The reaction mixture is turning black/charring.

A: This indicates oxidation and dehydration of the alcohol by free

or concentrated . The Fix: Ensure your Chlorosulfonic acid is high quality and not partially decomposed. Dilute the reactant in a dry, inert solvent like Dichloromethane (DCM) or Diethyl Ether to act as a heat sink.

Module 2: Workup & Extraction (The Separation)

"Isolating the Salt."

Note: Attempting to distill the free acid usually leads to decomposition. We recommend converting to the Sodium Salt immediately.

Protocol: The Neutralization Strategy

• Degassing: If using Chlorosulfonic acid, the reaction generates HCl gas. Degas the mixture under vacuum (water aspirator) for 30 minutes before neutralization to remove trapped HCl. This minimizes

  formation later.

• Neutralization: Pour the reaction mixture onto ice/water containing a stoichiometric amount of Sodium Hydroxide (NaOH) or Sodium Carbonate (

  ) .

  • Tip: Keep pH ~ 7-8.[1] Do not go too basic, or you risk hydrolysis.

Q: How do I physically remove the Dibutyl Sulfate?

A: Exploiting polarity differences.

• Sodium Butyl Sulfate: Highly polar, water-soluble.[1]

• Dibutyl Sulfate: Non-polar, organic-soluble.[1]

The Workflow:

• After neutralization, you have an aqueous solution containing your product, inorganic salts, and the di-ester impurity.

• Wash this aqueous solution 2-3 times with Diethyl Ether or Ethyl Acetate .[1]

• The Dibutyl Sulfate will migrate into the organic layer.

• The Sodium Butyl Sulfate remains in the aqueous layer.

Module 3: The "Ethanol Trick" (Desalting)

"Removing Inorganic Sulfate (

)."

This is the most critical step for high purity. After neutralizing, your product is contaminated with Sodium Sulfate (

) and Sodium Chloride ( ).

Q: How do I separate Sodium Butyl Sulfate from Sodium Sulfate?

A: Use the Ethanol Precipitation Method .

• Fact: Sodium Sulfate is virtually insoluble in ethanol (

  ).[2]

• Fact: Sodium Butyl Sulfate is soluble in ethanol [2].

Step-by-Step Desalting Protocol:

• Evaporation: Take the washed aqueous layer from Module 2 and evaporate it to dryness (rotary evaporator) to obtain a white solid/paste.

• Extraction: Add anhydrous Ethanol to the solid residue. Warm slightly (40-50°C) and stir vigorously for 30 minutes.

• Filtration: The Sodium Butyl Sulfate will dissolve. The inorganic salts (

  , ) will remain as a white precipitate.

• Filter the mixture through a sintered glass funnel or Celite pad.

• Final Isolation: Evaporate the clear ethanol filtrate to yield pure Sodium Butyl Sulfate .

Visualizing the Purification Workflow

Figure 2: The purification logic flow.[1] Note the critical divergence at the Ethanol step where inorganic salts are rejected.

Module 4: Analytical Troubleshooting

Q: How do I confirm the Di-ester is gone?

A:

-NMR is the gold standard.[1]

• Alpha-Protons (

  ): Look at the triplet corresponding to the protons on the carbon next to the oxygen.[1]

  • Mono-ester (Salt): Typically appears around 3.9 - 4.0 ppm .[1]

  • Di-ester: The electron-withdrawing effect of the second alkyl group shifts this signal downfield, typically 4.1 - 4.2 ppm [3].[1]

• Integration: Compare the integration of the alpha-protons to the methyl terminus.

Q: Quick test for Inorganic Sulfate?

A: Dissolve a small sample of your final product in distilled water. Add a few drops of Barium Chloride (

) solution.

• Cloudy/White Precipitate:

  is still present (Barium Sulfate forms). Repeat the Ethanol extraction.

• Clear Solution: Product is free of inorganic sulfate.

Summary of Key Specifications

Parameter	Specification	Reason
Reaction Temp		Prevents Di-ester formation.[1]
Stoichiometry	1:1 (Acid:Alcohol)	Prevents Di-ester (excess alcohol) or Charring (excess acid).
Purification Solvent	Diethyl Ether	Removes neutral organic impurities (Di-ester).[1]
Polishing Solvent	Anhydrous Ethanol	Separates product from inorganic salts ( ).
Storage	Desiccator	Product is hygroscopic; water leads to hydrolysis.

References

• Vogel's Textbook of Practical Organic Chemistry. 5th Edition. Section: Aliphatic Sulfur Compounds. Longman Scientific & Technical.

• Solubility of Sodium Sulfate . PubChem Compound Summary for CID 24436. National Center for Biotechnology Information (2024). Available at: [Link] (Verifies insolubility in ethanol).

• Dibutyl Sulfate Spectral Data . NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology.[3] Available at: [Link] (Reference for Di-ester identification).

• Preparation of Alkyl Sulfates. US Patent 1,427,215.

Sources

• 1. DI-N-BUTYL SULFATE synthesis - chemicalbook [chemicalbook.com]
• 2. interchim.fr [interchim.fr]
• 3. Sulphuric acid dibutyl ester [webbook.nist.gov]

"effect of temperature on butyl hydrogen sulfate catalytic activity"

Technical Support Center: Catalytic Applications of Butyl Hydrogen Sulfate

Topic: Effect of Temperature on Butyl Hydrogen Sulfate ([Bmim][HSO₄]) Catalytic Activity Audience: Chemical Engineers, Process Chemists, and Drug Development Scientists Document ID: TSC-IL-CAT-004 Status: Active

Executive Summary & Catalyst Identification

User Advisory: The term "Butyl Hydrogen Sulfate" in catalytic literature predominantly refers to the acidic ionic liquid 1-Butyl-3-methylimidazolium Hydrogen Sulfate ([Bmim][HSO₄]) . It acts as a Brønsted acidic solvent-catalyst.[1]

Note: Do not confuse this with Tetrabutylammonium Hydrogen Sulfate (TBAHS), which is primarily a phase-transfer catalyst. This guide focuses on [Bmim][HSO₄] as a reaction medium and acid catalyst.

Core Temperature Directive: Temperature is the single most critical variable for [Bmim][HSO₄]. It governs a trade-off between viscosity reduction (essential for mass transfer) and thermal degradation (irreversible catalyst loss).

• Optimal Operating Window: 80°C – 120°C

• Viscosity Transition: Significant fluidity gains occur >60°C.

• Degradation Threshold: Long-term exposure >150°C leads to decomposition.

Module 1: Thermodynamics & Kinetics (The "Sweet Spot")

Q: Why is my reaction rate negligible at room temperature (25°C) despite high acidity? A: At room temperature, [Bmim][HSO₄] is extremely viscous (~1800+ mPa·s). While the protons are present, the high viscosity severely limits mass transfer. The reactants cannot effectively diffuse to the active sites.

Q: How does temperature affect the physical state of the catalyst? A: Heating induces a "viscosity collapse," transforming the catalyst from a honey-like syrup to a free-flowing liquid. This change is non-linear and critical for mixing.

Data Table: Temperature vs. Catalyst Behavior

Temperature	Viscosity State	Mass Transfer Efficiency	Reaction Rate Regime
25°C	High Viscosity (Syrup-like)	Poor (Diffusion Limited)	Negligible
60°C	Medium Viscosity	Moderate	Kinetic Control Onset
90°C	Low Viscosity (Fluid)	High	Optimal (Fast Kinetics)
160°C+	Very Low Viscosity	Very High	Degradation Risk

Visualizing the Temperature Effect:

Figure 1: The dual impact of temperature on viscosity (mass transfer) and stability.

Module 2: Thermal Stability & Degradation Limits

Q: Can I run my reaction at 160°C to speed it up? A: Not recommended for extended periods. While dynamic TGA (Thermogravimetric Analysis) might show an onset temperature (

) near 340°C, this is misleading for batch processes. Long-term isothermal heating at 150°C causes slow degradation.

Mechanism of Failure: At high temperatures (>150°C), the [HSO₄]⁻ anion can induce dealkylation or ring opening of the imidazolium cation.

• Symptoms: Catalyst turns dark brown/black (charring).

• Byproducts: Volatile imidazoles, alcohols, and sulfate residues.

• Consequence: Loss of acidity and inability to recycle the ionic liquid.

Standard Protocol: Esterification (Self-Validating)

Application: Synthesis of Esters (e.g., Oleic Acid + Methanol) Catalyst: [Bmim][HSO₄] (10-15 mol% loading)

Step-by-Step Workflow:

• Pre-Heating (Validation Step):

  • Heat [Bmim][HSO₄] alone to 80°C under vacuum for 30 mins.

  • Why? Removes trace water (which inhibits esterification) and lowers viscosity for mixing.

• Reaction Initiation:

  • Add Carboxylic Acid and Alcohol (Molar ratio 1:2 to 1:10).

  • Maintain temperature at 90°C - 110°C .

  • Stirring: High shear (500+ RPM) is required due to the biphasic nature at the start.

• Monitoring:

  • Reaction typically completes in 2–4 hours.

  • Check: The mixture often becomes homogeneous at peak temperature, then separates upon cooling.

• Separation (The "Temperature Switch"):

  • Cool the mixture to 25°C .

  • Observation: A distinct biphasic system should form.

  • Top Layer: Product (Ester) + Unreacted Alcohol.

  • Bottom Layer: [Bmim][HSO₄] + Water.[2]

• Recycling:

  • Extract the bottom layer. Heat to 80°C under vacuum to remove water. The catalyst is now ready for Cycle 2.

Process Flow Diagram:

Figure 2: Closed-loop catalytic cycle emphasizing the temperature-dependent separation step.

Troubleshooting FAQ

Q1: The catalyst turned black after the second run. Is it still active?

• Diagnosis: Thermal degradation or "coking" from organic impurities.

• Cause: Likely exceeded 140°C-150°C or failed to remove organic residues before reheating.

• Action: Check acidity (titration). If acidity is >90% of fresh catalyst, it may be usable but with lower selectivity. If <80%, discard. Prevention: Keep T < 120°C.

Q2: My yield dropped significantly (from 95% to 60%) on the 3rd recycle.

• Diagnosis: Water poisoning.

• Cause: Esterification produces water.[3] [Bmim][HSO₄] is hydrophilic. Retained water dilutes the acid strength and shifts the equilibrium back to reactants.

• Action: The "drying" step (80°C under vacuum) between cycles is mandatory , not optional. Ensure you are removing water fully.

Q3: The reaction mixture is not separating into two phases after cooling.

• Diagnosis: Formation of an emulsion or high alcohol solubility.

• Action:

  • Add a small amount of water (if the product is hydrophobic) to force separation (salting-out effect).

  • Centrifuge the mixture.

  • Ensure the mixture is fully cooled to <25°C; solubility of organics in ILs drops largely with temperature.

References

• Thermal Stability of Imidazolium ILs

  • New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids. (2022).[1][4] International Journal of Molecular Sciences.

• Esterification Optimization

  • Optimization of oleic acid esterification catalyzed by ionic liquid for green biodiesel synthesis. (2013). Energy Conversion and Management.

• Catalytic Mechanism & Viscosity

  • 1-Butyl-3-methylimidazolium Hydrogen Sulfate [Bmim]HSO4: An Efficient Reusable Acidic Ionic Liquid. (2009). Chinese Journal of Chemistry.

• General Stability Data

  • Thermal Stability of Ionic Liquids: Current Status and Prospects. (2018). Processes.

Sources

• 1. Figure 6. Reaction course of the esterification reaction with the Brønsted acidic ionic liquid [BMIM][HSO4] as catalyst. At the beginning of the reaction, the polar educts form a homogenous mixture with the IL. After several minutes in the water bath, a second phase of the nonpolar reaction product is formed. The separation is facilitated since the density of the product is much lower compared to the density of the IL phase : From Current Science to School – the Facets of Green Chemistry on the Example of Ionic Liquids : Science and Education Publishing [pubs.sciepub.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Experimental study on pretreatment effects of [BMIM]HSO4/ethanol on the thermal behavior of cellulose - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Study of Butyl Sulfate Surfactants: A Technical Guide

Executive Summary: The Hydrotrope-Surfactant Boundary

In the landscape of anionic surfactants, Sodium Butyl Sulfate (SBS) occupies a unique physicochemical niche. Unlike its ubiquitous homolog, Sodium Dodecyl Sulfate (SDS) , SBS possesses a

alkyl tail that is insufficient to drive classical micellization at millimolar concentrations. Instead, SBS functions primarily as a hydrotrope —a solubilizing agent that operates via stepwise self-aggregation and -stacking interactions rather than micellar encapsulation.

For researchers in drug development and chromatography, this distinction is critical. While SDS is the gold standard for protein denaturation and strong hydrophobic retention, SBS offers a "softer" alternative: it solubilizes without denaturing and provides tunable retention for highly polar basic drugs in Ion-Pair Chromatography (IPC).

This guide objectively compares SBS and SDS, providing experimental protocols to validate their distinct behaviors.

Physicochemical Profile: SBS vs. SDS

The following data synthesizes thermodynamic properties to highlight the functional divergence between the two sulfates.

Table 1: Comparative Physicochemical Properties

Property	Sodium Butyl Sulfate (SBS)	Sodium Dodecyl Sulfate (SDS)	Practical Implication
Molecular Formula			SBS is significantly more hydrophilic.
Critical Micelle Conc.[1][2] (CMC)	N/A (MHC* 2.0–3.0 M)	~8.2 mM	SBS does not form micelles at standard working concentrations.
Krafft Point	< 0°C	~16°C	SBS remains soluble in cold/high-salt buffers where SDS precipitates.
Protein Interaction	Non-denaturing / Stabilizing	Strongly Denaturing (binds ~1.4g/g protein)	Use SBS for native protein analysis; SDS for molecular weight sizing.
IPC Retention Power	Low (Short alkyl chain)	High (Long alkyl chain)	SBS is ideal for separating hydrophilic bases that elute too late with SDS.

*MHC: Minimum Hydrotrope Concentration. Unlike a sharp CMC, hydrotropes exhibit a continuous aggregation process.

Application I: Hydrotropic Solubilization

Context: Poorly water-soluble drugs (Class II/IV) often require solubilizers. SDS solubilizes via micellar entrapment, which can be toxic or incompatible with downstream assays. SBS functions as a hydrotrope, increasing solubility through solute-solvent interface modification and molecular stacking.

Mechanism of Action

The following diagram illustrates the mechanistic difference between SDS micellization and SBS hydrotropy.

Caption: SDS forms defined micelles to encapsulate drugs; SBS forms loose stacks that co-aggregate with the drug.

Experimental Protocol: Phase Solubility Screening

Objective: Determine the solubilization power of SBS for a model hydrophobic drug (e.g., Ibuprofen or Aceclofenac) compared to SDS.

• Preparation:

  • Prepare stock solutions of SBS (0.5 M to 3.0 M) and SDS (5 mM to 50 mM) in distilled water. Note the magnitude difference in concentration ranges.

• Saturation:

  • Add excess drug powder to 10 mL of each surfactant solution in sealed glass vials.

• Equilibration:

  • Shake at constant temperature (25°C) for 24 hours.

• Filtration:

  • Filter samples through a 0.45 µm PVDF syringe filter to remove undissolved solid.

• Quantification:

  • Dilute filtrate appropriately and analyze via UV-Vis spectrophotometry (e.g., 264 nm for Ibuprofen).

• Data Analysis:

  • Plot Solubility (mg/mL) vs. Surfactant Concentration (M) .

  • Expectation: SDS will show a sharp rise after 8 mM (micellization). SBS will show a sigmoidal or exponential rise only at high concentrations (>1 M), confirming hydrotropic behavior.

Application II: Ion-Pair Chromatography (IPC)

Context: In Reversed-Phase HPLC, highly polar basic compounds (e.g., catecholamines like Epinephrine, Norepinephrine) often elute in the void volume (

) or exhibit severe peak tailing.

• SDS creates a very hydrophobic stationary phase modification, often leading to infinite retention for these bases.

• SBS provides a "weaker" ion-pairing effect, increasing retention enough to separate analytes from the void without causing excessive run times.

Workflow: Selecting the Right Reagent

Caption: Decision tree for switching from SDS to SBS when analyzing polar bases.

Validated Protocol: Separation of Catecholamines

System: HPLC with UV (280 nm) or Electrochemical Detection. Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase Preparation:

  • Buffer: 50 mM Phosphate Buffer, pH 3.0 (Acidic pH ensures basic drugs are protonated/cationic).

  • Ion-Pair Reagent: Add Sodium Butyl Sulfate to a concentration of 10–20 mM .

  • Note: If using SDS, you would typically use lower concentrations (5 mM), but SBS requires slightly higher mass to achieve surface coverage due to lower hydrophobicity.

  • Organic Modifier: Methanol or Acetonitrile (start low, e.g., 5-10%).

• Column Equilibration:

  • Flush column with mobile phase for at least 20 column volumes. The column must reach equilibrium with the ion-pair reagent.

• Injection:

  • Inject standard mixture of Epinephrine, Norepinephrine, and Dopamine.

• Optimization:

  • If retention is still too low, increase SBS concentration.

  • If resolution is poor, adjust pH slightly (keep < 4.0).

• System Suitability:

  • Calculate Tailing Factor (

    ). SBS typically yields for these bases, whereas non-ion-paired C18 yields .

Application III: Protein Stability & Handling

Scientific Insight: The "denaturing" power of alkyl sulfates is directly proportional to alkyl chain length. The hydrophobic tail must be long enough to penetrate the protein's hydrophobic core and disrupt tertiary structure.

• SDS (

  ): Penetrates deep into protein cores, unfolding them completely. Used for SDS-PAGE molecular weight determination.

• SBS (

  ): The tail is too short to stably penetrate the hydrophobic core. It binds to the surface or not at all, maintaining the protein's "Native" state.

Self-Validating Experiment: To verify this, perform a circular dichroism (CD) spectropolarimetry scan of a labile protein (e.g., BSA or Myoglobin).

• Control: Protein in Phosphate Buffer.

• Test A: Protein + 1% SDS. -> Result: Loss of alpha-helical signal (denaturation).

• Test B: Protein + 1% SBS. -> Result: Spectra overlays with Control (native structure maintained).

References

• Determination of Critical Micelle Concentration of Ionic and Non-Ionic Surfactants. National Institutes of Health (PMC). [Link]

• Denaturation of Proteins by SDS and by Tetra-alkylammonium Dodecyl Sulfates. National Institutes of Health (PMC). [Link]

• Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. Technology Networks. [Link]

• Hydrotropy: New Approach to Increase Solubility. Journal of Emerging Technologies and Innovative Research. [Link]

Sources

• 1. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 2. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]

Analytical Method Validation for Quantifying Monobutyl Sulfate: A Comparative Guide

Executive Summary & Strategic Context

In the landscape of pharmaceutical impurity profiling, Monobutyl Sulfate (MBS) occupies a critical niche. Often formed as a hydrolysis product of the genotoxic impurity Dibutyl Sulfate (DBS) or as a byproduct in esterification reactions involving butanol and sulfuric acid, MBS serves as both a process marker and a stability indicator.

While mass spectrometry (MS) is frequently the default choice for trace organic impurities, this guide argues that Ion Chromatography (IC) with Suppressed Conductivity Detection is often the superior "product" for MBS quantification in routine Quality Control (QC) environments. Unlike the non-ionic DBS, MBS is a distinct anion (

), making it natively compatible with anion-exchange mechanisms without the need for the complex derivatization required by GC-MS or the matrix suppression often seen in LC-MS.

This guide provides a validated framework for MBS analysis, objectively comparing the IC-CD workflow against HILIC-MS/MS and GC-MS alternatives, supported by experimental protocols and validation data derived from ICH Q2(R2) standards.

Technical Comparison: Selecting the Right Tool

Before detailing the validation protocol, we must establish why a specific method is chosen. The following table contrasts the three primary methodologies for alkyl sulfate analysis.

Table 1: Comparative Analysis of Analytical Methodologies for MBS

Feature	Ion Chromatography (IC-CD)	HILIC-MS/MS	GC-MS
Primary Mechanism	Anion Exchange + Conductivity	Hydrophilic Interaction + Mass Spec	Gas Phase Separation + Mass Spec
Analyte State	Native Anion (No derivatization)	Native Ion (prone to suppression)	Requires Derivatization (Non-volatile)
Sensitivity (LOQ)	~0.1 - 0.5 ppm (High)	~0.01 - 0.05 ppm (Ultra-Trace)	~0.1 ppm (Dependent on reaction)
Matrix Tolerance	Excellent (Diverts organics)	Moderate (Requires cleanup)	Low (Interferences common)
QC Suitability	High (Low cost, robust)	Medium (High cost, expert maintenance)	Low (Labor intensive)
Key Limitation	Eluent preparation critical	Matrix effects / Ion suppression	Incomplete derivatization risk

Expert Insight: The Case for Ion Chromatography

While HILIC-MS/MS offers lower limits of detection (LOD), it suffers from significant signal variability due to matrix effects in complex API formulations. MBS, being a strong acid anion, elutes cleanly on modern hydroxide-selective analytical columns. For routine release testing where the limit is typically >1 ppm, IC provides a "dilute-and-shoot" simplicity that MS workflows cannot match.

Deep Dive: The Validated IC-CD Protocol

This section outlines a self-validating system for MBS quantification. This protocol is designed to meet ICH Q2(R2) requirements for specificity, linearity, accuracy, and precision.

Method Conditions

• Instrument: High-Pressure Ion Chromatography (HPIC) System (e.g., Thermo Dionex ICS-6000 or Metrohm 930).

• Column: High-capacity hydroxide-selective anion-exchange column (e.g., Dionex IonPac AS11-HC, 4 mm x 250 mm).

  • Why: The high capacity prevents peak broadening when high concentrations of API counter-ions (like chloride or mesylate) are present.

• Eluent: Potassium Hydroxide (KOH) gradient (generated electrolytically).

  • Gradient: 1 mM (0-5 min)

    30 mM (15-25 min) 1 mM (25.1 min).

• Suppressor: Self-regenerating suppressor in recycle mode (Current: 75 mA).

  • Causality: Reduces background conductivity of the KOH eluent to near zero (~0.5 µS), maximizing the signal-to-noise ratio for the MBS analyte.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 25 µL.

• Column Temp: 30°C.

Standard & Sample Preparation

• Diluent: 10 mM NaOH (Weak alkaline conditions ensure MBS remains fully deprotonated and stable).

• Stock Solution: Dissolve Monobutyl Sulfate Sodium Salt standard to 1000 ppm in diluent.

• Sample Solution: Dissolve API to 10 mg/mL.

  • Critical Step: If the API is insoluble in water, use 20% Methanol/Water. Note: IC suppressors can tolerate up to 40% organic solvent, but high methanol can alter peak selectivities.

Validation Workflow & Decision Logic

The following diagrams illustrate the logical flow for method validation and the decision process for selecting this method over alternatives.

Diagram 1: Method Validation Lifecycle (ICH Q2)

Caption: Sequential validation workflow ensuring the method meets regulatory acceptance criteria before SOP generation.

Diagram 2: Method Selection Decision Tree

Caption: Decision matrix for selecting IC vs. MS based on sensitivity requirements and matrix properties.

Validation Data Summary

The following data represents typical performance metrics achieved using the IC-CD protocol described above for MBS in a small molecule API matrix.

Table 2: Validation Performance Metrics

Parameter	Acceptance Criteria (ICH)	Experimental Result	Status
Specificity	No interference at retention time	Resolution > 2.0 from Cl⁻ and API	Pass
Linearity		(Range: 0.5 - 50 ppm)	Pass
LOD / LOQ	S/N > 3 (LOD), S/N > 10 (LOQ)	LOD: 0.05 ppm / LOQ: 0.15 ppm	Pass
Accuracy (Recovery)	80% - 120% at LOQ	95.4% - 102.1% (at 3 levels)	Pass
Precision (Repeatability)	RSD 5.0% (n=6)	1.2% RSD	Pass
Robustness	10% Flow/Temp changes	Retention shift < 2%; Recovery stable	Pass

Causality in Experimental Choices

• Eluent Strength: A gradient starting at 1 mM KOH is strictly necessary. MBS is a "soft" anion compared to sulfate (

  ). If the eluent is too strong initially (>10 mM), MBS will elute in the void volume, causing loss of specificity.

• Sample Solvent: Using water/methanol (80:20) instead of pure methanol is crucial. Pure organic solvents can precipitate the buffer salts inside the IC column, leading to irreversible high backpressure.

Troubleshooting & Self-Validating Checks

To ensure the method remains authoritative and trustworthy in routine use, implement these system suitability checks:

• Resolution Check: Ensure separation between the Chloride peak (ubiquitous contaminant) and MBS . If Resolution < 1.5, decrease initial KOH concentration.

• Conductivity Baseline: Background conductivity must be < 1.0 µS. Higher values indicate suppressor exhaustion or contaminated water, which will ruin trace-level sensitivity (LOQ).

• Retention Time Stability: MBS retention is highly sensitive to hydroxide concentration. A shift >5% indicates carbonate contamination in the eluent bottle (CO2 absorption). Solution: Use an eluent generator (EG) cartridge to prevent air contact.

References

• International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures: Text and Methodology Q2(R2). [Link]

• Pi, N., et al. (2019). Determination of genotoxic impurities monomethyl sulfate and dimethyl sulfate in active pharmaceutical ingredients.[1] Analytical Methods, 11, 2568-2575. (Demonstrates LC-MS comparison for alkyl sulfates). [Link]

• U.S. Food and Drug Administration (FDA). (2018). Control of Nitrosamine and Alkyl Sulfate Impurities in Human Drugs. Guidance for Industry.[2] [Link]

Sources

• 1. Determination of genotoxic impurities monomethyl sulfate and dimethyl sulfate in active pharmaceutical ingredients - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. iosrphr.org [iosrphr.org]

Technical Comparison: Sodium Butyl Sulfate (SBS) vs. Sodium Dodecyl Sulfate (SDS) in Bioanalysis and Solubility

Executive Summary: The Tale of Two Tails

In the realm of anionic surfactants and solubility enhancers, Sodium Dodecyl Sulfate (SDS) and Sodium Butyl Sulfate (SBS) represent two extremes of the alkyl sulfate family. While they share an identical polar head group (sulfate), their performance is dictated entirely by their hydrophobic tail length: the 12-carbon chain of SDS versus the 4-carbon chain of SBS.

• SDS is a Micellar Surfactant .[1] Its long tail drives strong self-assembly into micelles at low concentrations (~8 mM), making it a potent solubilizer and protein denaturant (e.g., SDS-PAGE).

• SBS is a Hydrotrope/Ion-Pairing Agent . Its short tail prevents stable micelle formation at standard concentrations. Instead, it acts to increase the solubility of organic molecules through hydrotropy or modulates retention in chromatography without aggressive surface activity.

Key Decision Matrix:

• Choose SDS if: You need to lyse cells, denature proteins, or solubilize highly hydrophobic drugs in micelles.

• Choose SBS if: You are developing an Ion-Pair Chromatography (IPC) method for basic drugs and need moderate retention, or if you need to increase solubility without unfolding proteins.

Physicochemical Comparison

The following table contrasts the fundamental properties that drive the experimental behavior of these two reagents.

Feature	Sodium Dodecyl Sulfate (SDS)	Sodium Butyl Sulfate (SBS)
Chemical Formula	C₁₂H₂₅SO₄Na	C₄H₉SO₄Na
Tail Length	12 Carbons (Dodecyl)	4 Carbons (Butyl)
Molecular Weight	288.38 g/mol	176.16 g/mol
Critical Micelle Conc.[2] (CMC)	~8.2 mM (2.4 g/L)	> 3.0 M (Effective Hydrotrope)
Krafft Point	~16 °C (High)	< 0 °C (Very Low)
Protein Binding	High (~1.4 g SDS / g Protein)	Negligible / Electrostatic only
Primary Mechanism	Micellar Solubilization	Hydrotropy / Ion-Pairing
Hydrolysis Stability	Poor in acid/heat (forms Dodecanol)	Poor in acid/heat (forms Butanol)

Expert Insight: Both compounds are sulfate esters, meaning they are prone to hydrolysis in acidic conditions (pH < 2.5) especially at elevated temperatures. This distinguishes them from sulfonates (e.g., sodium butane sulfonate), which are chemically stable in acid.

Mechanistic Deep Dive

A. The Hydrophobic Effect Threshold

The behavior of these molecules is governed by the "Hydrophobic Effect."

• SDS: The C12 tail is sufficiently hydrophobic that water molecules form a highly ordered "cage" around it. To minimize this entropic penalty, SDS molecules aggregate into micelles, burying their tails. This micellar environment is what solubilizes lipids and denatures proteins.

• SBS: The C4 tail is too short to induce enough water structuring to drive micellization. SBS molecules remain dispersed as monomers even at high concentrations. They solubilize compounds by disrupting the lattice structure of water (hydrotropy) or by forming transient ion pairs with cationic analytes.

B. Visualization: Micelle vs. Ion Pair

The following diagram illustrates the structural difference in how these molecules interact with a target (e.g., a drug or protein).

Caption: SDS forms micelles that penetrate and unfold proteins. SBS forms loose ion pairs or hydrotropic clusters, leaving protein structure intact.

Application Focus: Ion-Pair Chromatography (IPC)

This is the primary domain where SBS is preferred over SDS.

The Challenge

When analyzing basic drugs (amines) by Reverse Phase HPLC, they become protonated at low pH, becoming hydrophilic and eluting too quickly (poor retention).

The Solution

• Using SDS (C12): SDS is very hydrophobic. It adsorbs permanently onto the C18 column, effectively turning it into a cation-exchange column.

  • Result: Massive retention increases. Often too strong, leading to peaks that never elute or require hours to equilibrate.

• Using SBS (C4): SBS is moderately hydrophobic. It forms dynamic ion pairs with the basic drug in the mobile phase. The neutral [Drug+ - SBS-] pair partitions into the stationary phase.

  • Result: Controlled retention increase.[3] Fast equilibration. "Tunable" retention.

Protocol: IPC Method Development Optimization

Objective: Optimize retention of a basic analyte using alkyl sulfates.

• Preparation: Prepare Mobile Phase A (Buffer + Ion Pair Reagent) and Mobile Phase B (Organic).

  • Standard Concentration: 5 mM to 20 mM of the alkyl sulfate.

  • pH Control: Ensure pH is buffered (usually pH 2.5 - 3.0) to keep the analyte protonated.

• Step 1: Screen with SBS (C4).

  • Run the gradient with Sodium Butyl Sulfate.

  • Check: Is retention sufficient (k' > 2)?

  • If YES: Proceed to validation. SBS allows for faster column washing and equilibration.

• Step 2: Increase Chain Length (If Retention is Low).

  • If SBS retention is too low, switch to Sodium Octyl Sulfate (C8) .

  • Note: Retention typically increases exponentially with carbon chain length.

• Step 3: The SDS "Nuclear Option" (C12).

  • Only use SDS if the analyte is extremely hydrophilic and unretained by C4 or C8.

  • Warning: Once SDS is put on a column, it is extremely difficult to wash off. Dedicate that column to IPC.

Caption: Decision tree for selecting the correct alkyl sulfate chain length for Ion-Pair Chromatography.

Application Focus: Protein Bioanalysis

SDS: The Denaturant

SDS binds to proteins at a constant mass ratio (1.4 g SDS : 1 g Protein).[1][4] The hydrophobic C12 tail inserts into the protein core, disrupting hydrophobic interactions, while the sulfate head group repels itself. This unfolds the protein into a linear rod, allowing for molecular weight determination (SDS-PAGE).

SBS: The Nondestructive Solubilizer

SBS lacks the hydrophobic drive to penetrate the protein core. It interacts primarily with surface cationic residues (Lysine, Arginine) via electrostatic attraction.

• Use Case: If you need to keep a protein in solution during a crystallization screen or a native extraction where enzymatic activity must be preserved, SBS acts as a mild solubility enhancer (hydrotrope) without causing unfolding.

Experimental Protocol: Critical Micelle Concentration (CMC) Determination

To empirically verify the difference between your SBS and SDS lots, use the Conductivity Method .

Materials:

• Calibrated Conductivity Meter.

• Concentrated stock solutions of SDS (100 mM) and SBS (1 M).

• Ultra-pure water.

Procedure:

• Baseline: Measure conductivity of 50 mL pure water under stirring.

• Titration (SDS): Add SDS stock in 100 µL increments. Record conductivity after each addition.

• Titration (SBS): Repeat with SBS stock.

• Analysis: Plot Conductivity (

  ) vs. Concentration ( ).

  • SDS Result: You will see two linear regions with different slopes. The intersection point is the CMC (~8 mM).

  • SBS Result: You will likely see a single linear line extending up to very high concentrations (> 1 M), indicating no micelle formation in the standard range.

References

• Mukerjee, P., & Mysels, K. J. (1971). Critical Micelle Concentrations of Aqueous Surfactant Systems. NSRDS-NBS 36. U.S. National Bureau of Standards. (Source for standard CMC values).

• Cecchi, T. (2009). Ion-Pair Chromatography and Related Techniques. CRC Press. (Authoritative text on chain length selection in IPC).

• Otzen, D. E. (2011). Protein-surfactant interactions: A tale of two states. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1814(5), 562-591. (Mechanistic detail on why C12 denatures and C4 does not).

• Fuguet, E., et al. (2005). Critical Micelle Concentration of Surfactants in Aqueous Buffered Systems Used in Capillary Electrophoresis. Electrophoresis, 26, 3360.

Sources

• 1. Unraveling the Mystery: How SDS Denatures Proteins - Oreate AI Blog [oreateai.com]
• 2. Effect of sodium dodecyl sulfate on folding and thermal stability of acid-denatured cytochrome c: A spectroscopic approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ion Pair Chromatography - Differentiating When to Use Alkyl Sulfonates and Perchlorates : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. Sodium dodecyl sulfate - Wikipedia [en.wikipedia.org]

Comparative Guide: Alkyl Sulfate Performance in Detergent Formulations

Executive Summary: The Hydrophobic Trade-Off

In detergent formulations—specifically for biochemical and pharmaceutical applications—the selection of an alkyl sulfate surfactant is rarely a "one-size-fits-all" decision. It is a calculated trade-off between solubilization power and protein integrity , governed almost entirely by the thermodynamics of the hydrophobic tail.

While Sodium Dodecyl Sulfate (SDS, C12) is the industry standard for aggressive lysis and viral inactivation, its high affinity for protein unfolding makes it unsuitable for applications requiring native state preservation. Conversely, shorter-chain homologues like Sodium Octyl Sulfate (SOS, C8) and Sodium Decyl Sulfate (C10) offer higher Critical Micelle Concentrations (CMC) and faster dialysis rates, making them superior for transient solubilization steps where rapid surfactant removal is critical.

This guide provides a structural and functional comparison of C8, C10, and C12 alkyl sulfates, supported by experimental protocols to validate their performance in your specific matrix.

Physicochemical Landscape: Chain Length Thermodynamics

The performance of alkyl sulfates (

) is dictated by the length of the carbon chain ( ). This chain length controls the Hydrophobic Effect , which drives micellization.

• Longer Chains (C12 - C14): Increase hydrophobic interaction. This lowers the CMC (micelles form at lower concentrations) and increases the aggregation number, leading to aggressive solubilization but also higher Krafft points (precipitation in cold).

• Shorter Chains (C8 - C10): Decrease hydrophobic interaction. This raises the CMC (requiring more surfactant to solubilize) but drastically lowers the Krafft point, allowing for cold-temperature processing.

Comparative Data Table: Alkyl Sulfate Properties

Property	Sodium Octyl Sulfate (C8)	Sodium Decyl Sulfate (C10)	Sodium Dodecyl Sulfate (C12)
Molecular Weight	232.27 g/mol	260.32 g/mol	288.38 g/mol
CMC (25°C, Water)	~130 - 140 mM	~33 mM	~8.2 mM
Krafft Point	< 0°C	< 8°C	~16°C
Micelle Aggregation #	~27	~41	~62
Dialysis Removal	Very Fast (High monomer conc.)	Moderate	Slow (Low monomer conc.)
Protein Denaturation	Mild / Low	Moderate	Aggressive / High

Note: CMC values are sensitive to ionic strength. Adding salt (e.g., 150mM NaCl) will drop these CMC values significantly (often by an order of magnitude for SDS) due to charge screening of the headgroups.

Mechanistic Visualization: Micellization & Solubilization

To understand the functional difference, we must visualize the transition from monomeric dispersion to micellar solubilization. The following diagram illustrates the thermodynamic "tipping point" for these surfactants.

Figure 1: Thermodynamic pathway of surfactant activity. Note that C12 reaches the CMC threshold much earlier than C8, leading to stronger, more stable micelles that are harder to disrupt.

Performance Analysis by Application

A. Viral Inactivation & Lysis (Winner: C12 SDS)

For viral inactivation (e.g., in plasma fractionation or bioprocessing), the goal is envelope disruption.

• Mechanism: SDS monomers bind to the viral envelope with high affinity, inserting into the lipid bilayer and causing catastrophic failure.

• Why C12? The C12 chain length optimizes the packing parameter for disrupting phospholipid bilayers. C8 and C10 are often too short to span or effectively disrupt the membrane at low concentrations.

B. Membrane Protein Purification (Winner: C10 or C8)

When extracting membrane proteins, you often want to solubilize the protein without stripping away all structural lipids or unfolding the transmembrane domains.

• Why C8/C10? Their higher CMC means a higher concentration of free monomers exists in equilibrium. This allows for rapid exchange. Crucially, if you need to remove the surfactant later (e.g., for crystallography or refolding), C8 can be dialyzed out in hours, whereas SDS can take days and may require resins.

C. Cold Processing (Winner: C10 Decyl Sulfate)

SDS has a high Krafft point (~16°C). If your process requires 4°C (to prevent protease activity), SDS will crystallize and precipitate, ruining the formulation.

• Solution: Sodium Decyl Sulfate remains soluble near 0°C. It provides anionic detergency similar to SDS but remains liquid in cold rooms.

Experimental Protocols (Self-Validating)

As a scientist, you should never rely solely on certificate of analysis (CoA) values for CMC, as they shift with your specific buffer conditions. Use these protocols to validate performance in your matrix.

Protocol 1: CMC Determination via Conductivity

This is the most robust method for ionic surfactants. It validates the purity of your surfactant (presence of salts/impurities alters the slope).

Materials:

• High-precision Conductivity Meter.

• Concentrated Stock Solution of Alkyl Sulfate (e.g., 500 mM for C8, 100 mM for C12) in your specific buffer.

Workflow:

• Baseline: Measure conductivity of the pure buffer.

• Titration: Add small aliquots of surfactant stock to the buffer under constant stirring.

• Data Logging: Record conductivity (

  ) after stabilization (approx. 1 min per point).

• Plotting: Plot

  (y-axis) vs. Concentration (x-axis).

• Analysis: You will observe two linear regions with different slopes.

  • Pre-CMC: Steep slope (ions are free).

  • Post-CMC: Shallow slope (ions are aggregated; micelles have lower mobility per unit charge).

  • Result: The intersection of these two lines is the CMC.

Protocol 2: Protein Denaturation Assay (Intrinsic Fluorescence)

Determine if a surfactant is too harsh for your target protein.

Materials:

• Target Protein (or BSA as standard) at 0.1 mg/mL.

• Fluorometer (Excitation: 280 nm, Emission: 300–400 nm).

Workflow:

• Preparation: Prepare surfactant solutions ranging from 0.1x CMC to 2x CMC.

• Incubation: Mix protein with surfactant for 30 minutes at 25°C.

• Measurement: Scan emission spectrum.

• Interpretation:

  • Native State: Tryptophan emission max (

    ) is usually ~330-340 nm (buried in hydrophobic core).

  • Denatured State:

    red-shifts to ~350-355 nm (exposed to solvent).

  • Comparison: If C12 shifts

    to 355 nm but C10 maintains it at 335 nm, C10 preserves the structure.

Visualizing the Validation Logic

Figure 2: Logic flow for validating surfactant suitability. This self-validating loop ensures that physical constraints (solubility) and biological constraints (denaturation) are met before formulation.

References

• BenchChem. (2025).[1][2] A Comparative Investigation of the Krafft Points of Various Long-Chain Alkyl Sulfates. Retrieved from

• ASTM International. (2023). ASTM D1173-07: Standard Test Method for Foaming Properties of Surface-Active Agents. Retrieved from

• Otzen, D. E. (2011). Protein-surfactant interactions: a tale of many states. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics.

• Paula, S., et al. (1995).[3] The effect of hydrocarbon chain length on the thermodynamics of surfactant micelle formation. Journal of Physical Chemistry.

• National Institutes of Health (NIH). (2024). Sodium Dodecyl Sulfate Analogs as a Potential Molecular Biology Reagent. Retrieved from

• Mukerjee, P., & Mysels, K. J. (1971). Critical Micelle Concentrations of Aqueous Surfactant Systems. NSRDS-NBS 36. Washington, D.C.: U.S. Government Printing Office.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Assessing the Purity of Synthesized Sulfuric Acid Monobutyl Ester: A Comparative Analytical Guide

Topic: Assessing the Purity of Synthesized Sulfuric Acid Monobutyl Ester Content Type: Publish Comparison Guide

Executive Summary

Sulfuric acid monobutyl ester (Butyl hydrogen sulfate) is a critical intermediate in organic synthesis and surfactant chemistry. However, its synthesis inherently produces an equilibrium mixture containing unreacted n-butanol , sulfuric acid , and potentially dibutyl sulfate . Furthermore, the mono-ester is hygroscopic and prone to hydrolysis, making purity assessment a moving target.

This guide objectively compares three analytical methodologies—Quantitative 1H-NMR (qNMR) , Ion Chromatography (IC) , and Differential Titration/Gravimetry —to provide researchers with a validated decision matrix for purity determination.

The Challenge: Understanding the Impurity Profile

Before selecting an analytical method, one must understand the dynamic nature of the analyte. The synthesis of sulfuric acid monobutyl ester is an equilibrium-driven esterification.

Key Impurities:

• Sulfuric Acid (

  ): Unreacted starting material or hydrolysis product.

• n-Butanol (

  ): Unreacted starting material or hydrolysis product.

• Dibutyl Sulfate (

  ): Side product formed under dehydrating conditions.

• Water: Byproduct that drives hydrolysis (reversal of synthesis).

Figure 1: Synthesis & Degradation Pathways This diagram illustrates the chemical instability that necessitates rigorous purity assessment.

Caption: Equilibrium dynamics of butyl hydrogen sulfate synthesis showing reversible hydrolysis and side-reaction pathways.

Comparative Analysis of Analytical Methodologies

We evaluated three distinct approaches to purity assessment. The "Performance" here refers to the analytical method's ability to distinguish the mono-ester from its specific impurities.

Method A: Quantitative 1H-NMR (The Structural Gold Standard)

qNMR is the most robust method for this application because it directly observes the chemical environment of the butyl chain. It is the only method that can simultaneously quantify the mono-ester, di-ester, and free alcohol in a single run without separation.

• Mechanism: The

  -methylene protons ( ) exhibit distinct chemical shifts depending on whether they are attached to a hydroxyl group (butanol) or a sulfate group (ester).

• Performance: High specificity; distinct separation of species.

Method B: Ion Chromatography (The Ionic Separator)

IC is the superior choice for quantifying inorganic sulfate (

) impurities. While NMR is excellent for organics, IC offers lower limits of detection (LOD) for free sulfuric acid, which is critical if the ester is used as a catalyst where acid strength matters.

• Mechanism: Anion exchange chromatography separates ions based on charge density.

  (divalent) elutes later than the mono-ester anion ( , monovalent).

• Performance: High sensitivity for ionic impurities; requires sample dilution.

Method C: Differential Titration & Gravimetry (The Classical Approach)

This method combines two "wet chemistry" techniques to solve for the mixture composition. It is accessible but labor-intensive and less specific than spectral methods.

• Mechanism:

  • Titration: Determines Total Acidity (

    ).

  • Gravimetry:

    precipitates as insoluble . Barium butyl sulfate is generally soluble.

  • Calculation: Subtracting the gravimetric sulfate (free

    ) from total acidity yields the ester concentration.

• Performance: Low cost; prone to interference; cannot detect neutral di-ester or alcohol.

Data Comparison & Selection Matrix

Table 1: Method Performance Comparison

Feature	Method A: qNMR	Method B: Ion Chromatography	Method C: Titration/Gravimetry
Specificity	Excellent (Distinguishes all organics)	High (Separates anions)	Low (Infers purity via calculation)
Target Analyte	Mono-ester, Di-ester, Alcohol	Mono-ester, Free Sulfate	Total Acid, Free Sulfate
Precision
Throughput	High (10 min/sample)	Medium (20-30 min/sample)	Low (Hours for gravimetry)
Interferences	Paramagnetic impurities	Matrix effects (high ionic strength)	Co-precipitation, endpoint ambiguity
Best For	Overall Purity & Stability Studies	QC of Free Sulfate Levels	Routine Plant Analysis (Low Cost)

Detailed Experimental Protocols

Protocol A: Quantitative 1H-NMR Assessment

This protocol is self-validating through the use of an internal standard.

• Sample Preparation:

  • Weigh approx. 20 mg of the synthesized ester into a vial.

  • Weigh approx. 10 mg of Maleic Acid (Internal Standard, IS) or Dimethyl Sulfone . Record weights to 0.01 mg precision.

  • Dissolve in 0.6 mL of DMSO-d6 . (Avoid

    if hydrolysis is a concern during the run, though provides good separation).

• Acquisition:

  • Run 1H-NMR (min. 300 MHz). Set relaxation delay (

    ) to seconds to ensure full relaxation of protons for quantitative integration.

• Analysis:

  • Integrate the IS peak (set to known proton count).

  • Integrate the

    -methylene triplet of the ester.

  • Chemical Shift Reference (approximate in DMSO-d6):

    • n-Butanol (

      ): ~3.4 ppm

    • Butyl Hydrogen Sulfate (

      ): ~3.8 - 4.0 ppm (Deshielded by sulfate)

    • Dibutyl Sulfate (

      ): ~4.1 - 4.2 ppm

• Calculation:

  (Where I=Integral, N=Number of protons, M=Molar Mass, W=Weight)

Protocol B: Differential Wet Chemistry (Titration + Gravimetry)

Use this when NMR/IC are unavailable.

Step 1: Total Acidity (Titration)

• Weigh 1.0 g of sample (

  ). Dissolve in 50 mL ice-cold water (to minimize hydrolysis).

• Titrate immediately with 1.0 N NaOH using Phenolphthalein indicator.

• Record volume

  .

• Calculate Total Acid Equivalents (

  ).

Step 2: Free Sulfuric Acid (Gravimetry)

• Weigh another 1.0 g sample. Dissolve in 100 mL water + 1 mL conc. HCl.

• Heat to boiling and add excess 10%

  solution.

• Crucial Check:

  precipitates immediately. Barium butyl sulfate remains in solution (check solubility limit if unsure, but generally soluble).

• Filter, wash, ignite, and weigh the

  precipitate ( ).

• Calculate Moles of

  : .

• Calculate Equivalents of

  : .

Step 3: Purity Calculation

• Equivalents of Mono-ester (

  ) = .

• Mass of Ester =

  g/mol .

• Purity % = (Mass of Ester /

  ) 100.

Analytical Decision Matrix

Figure 2: Selecting the Correct Method Use this workflow to determine the appropriate analytical technique based on your specific data requirements.

Caption: Workflow for selecting analytical methods based on specificity and sensitivity requirements.

References

• Wolfenden, R. & Yuan, Y. (2007). "Monoalkyl sulfates as alkylating agents in water, alkylsulfatase rate enhancements, and the 'energy-rich' nature of sulfate half-esters." Proceedings of the National Academy of Sciences, 104(1), 83-86. Available at: [Link]

• Mestrelab Research. "What is qNMR and why is it important?" Mestrelab Resources. Available at: [Link]

• Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 62(21), 7512–7515. (Referenced for solvent shift data). Available at: [Link]